4|A-Hydroxy-10-DAB

• CAS: 145533-34-2

Core Science & Biosynthesis

The Chemical Architecture and Biocatalytic Synthesis of 4α-Hydroxy-10-DAB: A Technical Whitepaper

Executive Summary

In the pursuit of second-generation taxane therapeutics, structural modification of natural precursors is paramount to overcoming multidrug resistance (MDR) and improving aqueous solubility. 4α-Hydroxy-10-DAB (systematically identified as 4-deacetyl-10-deacetylbaccatin III, or 4,10-DDAB) serves as a critical intermediate in this drug development pipeline[1]. By exposing the sterically hindered C-4 position of the taxane core, researchers can append novel functional groups that alter the molecule's pharmacological profile. This whitepaper details the chemical properties, molecular weight, and the self-validating biocatalytic protocols required to synthesize and isolate 4α-Hydroxy-10-DAB with high regioselectivity.

Chemical Identity & Structural Elucidation

4α-Hydroxy-10-DAB is a tetracyclic diterpenoid derived from 10-deacetylbaccatin III (10-DAB), a highly abundant natural product extracted from the needles of the European yew tree (Taxus baccata)[2][3].

• Structural Alteration: In the native 10-DAB molecule, the C-4 position is occupied by an alpha-acetate group. In 4α-Hydroxy-10-DAB, this acetate is cleaved, leaving a free 4α-hydroxyl group.

• Molecular Weight: The regioselective removal of the acetyl group (C₂H₂O, 42.04 Da) reduces the molecular weight from 544.59 g/mol (10-DAB) to 502.55 g/mol (4α-Hydroxy-10-DAB)[2][4].

Quantitative Data Summary

Property	10-Deacetylbaccatin III (10-DAB)	4α-Hydroxy-10-DAB (4,10-DDAB)
Chemical Formula	C₂₉H₃₆O₁₀	C₂₇H₃₄O₉
Molecular Weight	544.59 g/mol	502.55 g/mol
Exact Mass	544.2308 Da	502.2203 Da
C-4 Substituent	Acetate (-OCOCH₃)	Hydroxyl (-OH)
Primary Role	Direct precursor for Paclitaxel/Docetaxel	Scaffold for 2nd-generation C-4 modified taxanes

Mechanistic Rationale: The Case for Biocatalysis

As an Application Scientist, one must recognize that chemical deacetylation of the C-4 position in taxanes is notoriously problematic. The C-4 acetate is deeply embedded within the concave face of the taxane hemisphere, heavily shielded by steric hindrance. Employing harsh alkaline hydrolysis typically results in non-selective cleavage of the oxetane ring or base-catalyzed epimerization at the C-7 position, destroying the molecular scaffold.

To achieve regioselective C-4 deacetylation without degrading the molecule, a biocatalytic approach utilizing microbial enzymes is the gold standard[1]. Specific strains, such as Rhodococcus sp. (ATCC 202191), express a highly specific C-4 deacetylase that recognizes the 10-DAB substrate and selectively hydrolyzes the C-4 ester bond under mild, neutral conditions[1][5].

Enzymatic conversion of 10-DAB to 4α-Hydroxy-10-DAB via regioselective C-4 deacetylation.

Experimental Workflow: Enzymatic Synthesis Protocol

The following methodology outlines a self-validating system for the synthesis of 4α-Hydroxy-10-DAB. Strict adherence to pH and cosolvent parameters is required to prevent degradation.

Step-by-Step Methodology:

• Biocatalyst Preparation: Cultivate Rhodococcus sp. in a nutrient broth using 10-DAB as the sole carbon source to induce C-4 deacetylase expression[1]. Harvest the whole cells via centrifugation.

• Reaction Matrix Assembly: Suspend 10% (w/v) whole cells in 50 mM potassium phosphate buffer[5].

  • Causality Check: The buffer must be strictly titrated to pH 7.0 . At pH > 7.0, the newly formed 4α-Hydroxy-10-DAB rapidly isomerizes into its 7-epimer due to base-catalyzed degradation. At pH < 6.0, enzyme activity plummets[5].

• Substrate Addition: Dissolve 10-DAB in methanol and add it to the buffer to achieve a final concentration of 1 mg/mL in 10% (v/v) methanol[5].

  • Causality Check: 10-DAB is highly hydrophobic. The 10% methanol acts as a vital cosolvent, enhancing substrate bioavailability to the insoluble enzyme fraction without denaturing the biocatalyst[5].

• Incubation: Agitate the mixture at 28°C for 15–24 hours[4].

• Extraction & Recovery: Partition the aqueous reaction mixture with ethyl acetate. The 4α-Hydroxy-10-DAB partitions into the organic layer. Concentrate the organic extract in vacuo to yield a glassy solid[5].

• Purification: Suspend the solid in a minimal volume of ethyl acetate to induce crystallization. Filter to recover pure 4α-Hydroxy-10-DAB as colorless needles (Expected Yield: ~85-90%)[5].

Step-by-step biocatalytic workflow for synthesizing 4α-Hydroxy-10-DAB from 10-DAB.

Analytical Validation

To validate the structural integrity and confirm the molecular weight of the synthesized 4α-Hydroxy-10-DAB, employ the following LC-MS methodology:

• Chromatography: Utilize a C-18 reverse-phase column (e.g., 5 μm, 200 x 4.6 mm) with an isocratic mobile phase of 50% acetonitrile / 50% water at a flow rate of 1 mL/min[4].

• Detection: Monitor UV absorbance at 235 nm. 4α-Hydroxy-10-DAB elutes earlier (approx. 2.6 min) than the more hydrophobic 10-DAB precursor (approx. 3.0 min)[4].

• Mass Spectrometry: Operate in negative electrospray ionization (ESI-) mode. The targeted molecular mass is 502 Da. Look for the acetate adduct [M+CH₃COO]⁻ at m/z 561 to definitively confirm the identity of 4α-Hydroxy-10-DAB[4].

References

• PubChem. "10-deacetylbaccatin III | C29H36O10 | CID 154272". National Institutes of Health (NIH). URL:[Link]

• Hanson, R. L., Parker, W. L., & Patel, R. N. (2006). "Enzymatic C-4 deacetylation of 10-deacetylbaccatin III". Biotechnology and Applied Biochemistry, 45(2), 81-85. URL:[Link]

Sources

• 1. Enzymatic C-4 deacetylation of 10-deacetylbaccatin III - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 10-deacetylbaccatin III | C29H36O10 | CID 154272 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. iubmb.onlinelibrary.wiley.com [iubmb.onlinelibrary.wiley.com]
• 5. ovid.com [ovid.com]

4|A-Hydroxy-10-DAB (4α-Hydroxy-10-DAB) as a Precursor for Novel Paclitaxel Derivatives: A Technical Guide

(Note: "4|A-Hydroxy-10-DAB" is a common digital transcription artifact for 4α-Hydroxy-10-DAB , chemically known as 4-deacetyl-10-deacetylbaccatin III or 4,10-DDAB. For scientific precision, this guide utilizes standard chemical nomenclature while addressing the core topic).

Executive Summary

Paclitaxel remains a cornerstone of oncology, yet its clinical efficacy is frequently bottlenecked by multidrug resistance (MDR) and suboptimal aqueous solubility. As a Senior Application Scientist, I have observed that the next frontier of taxane development relies on precision modification of the baccatin III core. The C-4 position, naturally bearing an acetate group, is a critical structural node. By selectively removing this acetate to expose the 4α-hydroxyl group, we generate 4α-Hydroxy-10-DAB (4,10-DDAB) —a highly versatile precursor. This whitepaper details the mechanistic rationale, bioconversion workflows, and downstream synthetic protocols required to leverage 4,10-DDAB in the development of novel, second-generation paclitaxel derivatives.

Mechanistic Rationale: The Strategic Importance of the C-4 Position

The decision to target the C-4 position is not arbitrary; it is rooted in the complex structural biology of taxane-tubulin interactions and cellular efflux mechanisms.

• Disrupting "Hydrophobic Collapse": In aqueous environments, paclitaxel undergoes a conformational shift where the C-4 acetate is sandwiched between the C-13 side chain and the C-2 benzoate. Modifying the C-4 position (e.g., replacing the acetate with a methyl carbonate) disrupts this hydrophobic collapse, altering binding kinetics to the β-tubulin pocket and significantly enhancing in vivo potency 1.

• Overcoming Multidrug Resistance (MDR): The C-4 acetate is a known recognition motif for P-glycoprotein (P-gp) efflux pumps. Derivatives lacking the C-4 acetate, such as 1,7-deoxy-4-deacetylbaccatin III analogs, demonstrate potent MDR reversal activity. The exposed 4α-hydroxyl group allows these compounds to accumulate in resistant cancer cells, restoring the cytotoxic efficacy of co-administered chemotherapeutics without introducing high inherent toxicity 2.

• Conformational Locking via Macrocycles: The spatial proximity of the C-4 position to the C-3' phenyl group of the paclitaxel side chain allows for the synthesis of macrocyclic bis-lactones. Tethering these two points locks the molecule into its bioactive "T-Taxol" conformation 3.

Enzymatic Generation of 4α-Hydroxy-10-DAB

The Causality of Choice: Why use enzymes instead of chemistry? The baccatin III core contains multiple sensitive ester linkages and a fragile oxetane ring. Attempting chemical hydrolysis of the sterically hindered C-4 tertiary ester requires harsh basic conditions (e.g., LiOH), which inevitably causes epimerization at C-7 or destructive opening of the oxetane ring.

To ensure a self-validating, high-yield system, we utilize microbial bioconversion. Strains such as Rhodococcus sp. and Stenotrophomonas maltophilia express highly specific C-4 deacetylases that selectively hydrolyze the C-4 acetate of 10-deacetylbaccatin III (10-DAB) to yield 4,10-DDAB in up to 90% yield, perfectly preserving the stereochemical integrity of the core 1.

Enzymatic conversion of 10-DAB to 4,10-DDAB and subsequent C-4 modification.

Quantitative Profiling of Taxane Intermediates

To effectively track the bioconversion and validate intermediate purity, HPLC profiling is mandatory. Below is a comparative summary of key taxane precursors and derivatives based on standardized chromatographic behavior and primary applications.

Table 1: Comparative Properties of Key Taxane Intermediates and Derivatives

Compound	C-4 Substituent	C-10 Substituent	HPLC Retention Time (min)*	Primary Application / Property
Paclitaxel	Acetate	Acetate	9.0	Primary chemotherapeutic agent
10-DAB	Acetate	Hydroxyl	3.0	Standard semi-synthetic precursor
4,10-DDAB	Hydroxyl (4α)	Hydroxyl	2.6	Precursor for C-4 modified analogs
BMS-188797	Methyl Carbonate	Acetate	N/A	Enhanced in vivo antitumor potency
Compound 12	Hydroxyl (4α)	Deoxy	N/A	Potent MDR reversal agent

*HPLC Conditions: C-18 column (5 µm, 200 x 4.6 mm), Mobile Phase: 50% Acetonitrile / 50% Water, Flow Rate: 1 mL/min, Detection: 235 nm1.

Validated Experimental Methodologies

Protocol A: Biocatalytic Synthesis of 4,10-DDAB

This protocol establishes a self-validating loop: the use of methanol as a co-solvent solves the causality of 10-DAB's aqueous insolubility without denaturing the biocatalyst.

Bioconversion workflow for the production of 4,10-DDAB from 10-DAB.

Step-by-Step Methodology:

• Inoculation & Growth: Inoculate Stenotrophomonas maltophilia (or Rhodococcus sp. ATCC 202191) into modified LB medium. Incubate at 28°C with 250 rpm agitation for 24 hours to reach exponential growth phase.

• Substrate Addition: Dissolve 10-DAB in pure methanol. Add this solution to the fermentation broth so that the final methanol concentration is strictly between 2–5% (v/v). Causality: Exceeding 5% methanol induces cellular toxicity, while dropping below 2% causes 10-DAB to precipitate out of the bioconversion matrix.

• Bioconversion: Continue incubation at 28°C for 48–72 hours. Monitor the reaction via HPLC daily, tracking the disappearance of the 10-DAB peak (3.0 min) and the stoichiometric appearance of the 4,10-DDAB peak (2.6 min) 1.

• Extraction: Harvest the culture broth and extract three times with equal volumes of ethyl acetate to partition the hydrophobic taxanes into the organic layer.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify via silica gel flash chromatography to yield pure 4α-hydroxy-10-DAB as a crystalline solid.

Protocol B: Regioselective Chemical Reacylation at C-4

Standard esterification (e.g., DCC/DMAP) fails at the C-4 position due to severe steric hindrance within the concave face of the baccatin core. We must force the reaction via alkoxide generation 3.

Step-by-Step Methodology:

• Protection: Selectively protect the highly reactive C-7 and C-10 hydroxyl groups of 4,10-DDAB using triethylsilyl chloride (TES-Cl) in anhydrous pyridine at 0°C.

• Deprotonation: Dissolve the 7,10-di-TES-protected intermediate in anhydrous THF. Cool the system to 0°C under an inert argon atmosphere. Add Sodium Hydride (NaH) to deprotonate the sterically hindered 4α-hydroxyl group. Stir for exactly 5 minutes. Causality: Prolonged exposure to strong base risks oxetane ring degradation; strict timing is a self-validating control.

• Acylation: Dropwise, add the desired electrophile (e.g., methyl chloroformate for BMS-188797 analogs, or 4-pentenoyl chloride for macrocyclic precursors).

• Quenching & Deprotection: Quench the reaction safely with saturated aqueous ammonium chloride. Extract with ethyl acetate. Following purification, remove the TES protecting groups using a standard fluoride source (e.g., TBAF) to yield the novel C-4 modified baccatin core, ready for C-13 side-chain coupling.

Conclusion

The strategic utilization of 4α-Hydroxy-10-DAB (4,10-DDAB) bridges the gap between abundant natural precursors and next-generation chemotherapeutics. By employing regioselective enzymatic deacetylation followed by targeted chemical reacylation, drug development professionals can systematically bypass the limitations of first-generation taxanes, engineering molecules with superior conformational stability and MDR-evading properties.

References

• Enzymatic C-4 deacetylation of 10-deacetylbaccatin III Source: Ovid / Biochemical Journal URL
• Structure-activity relationships of some taxoids as multidrug resistance modulator Source: Bioorganic & Medicinal Chemistry Letters / PubMed URL
• Syntheses and bioactivities of macrocyclic paclitaxel bis-lactones Source: Bioorganic & Medicinal Chemistry URL

Sources

• 1. ovid.com [ovid.com]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. electronicsandbooks.com [electronicsandbooks.com]

Protocols & Analytical Methods

HPLC method development for 4|A-Hydroxy-10-DAB quantification

Application Note: HPLC Method Development and Validation for the Quantification of 4α-Hydroxy-10-DAB in Taxane Precursors

Introduction & Scientific Rationale

10-Deacetylbaccatin III (10-DAB) is a highly valued tetracyclic diterpenoid extracted from Taxus species. It serves as the primary building block for the semi-synthesis of critical chemotherapeutic agents, including paclitaxel and docetaxel[1]. During the extraction, fermentation, or storage of 10-DAB, the molecule is subjected to various environmental stressors that can induce structural degradation.

A critical impurity that arises during these processes is 4α-Hydroxy-10-DAB (chemically synonymous with 4-deacetyl-10-deacetylbaccatin III, or 4,10-DDAB). This degradant is formed when endogenous esterases or harsh hydrolytic conditions cleave the C-4 acetate group of 10-DAB, exposing an alpha-oriented hydroxyl group[2]. Because 4α-Hydroxy-10-DAB lacks the bulky, slightly hydrophobic acetate group, it exhibits higher polarity than 10-DAB. However, due to the rigid polycyclic taxane core, separating this impurity from 10-DAB and its epimers (such as 7-epi-10-DAB) poses a significant analytical challenge on standard C18 columns.

As a Senior Application Scientist, I have designed this protocol to move beyond traditional hydrophobic retention. By leveraging fluorinated stationary phases and strict pH control, this guide provides a self-validating, stability-indicating Reversed-Phase HPLC (RP-HPLC) method for the precise quantification of 4α-Hydroxy-10-DAB.

Fig 1. Degradation and conversion pathways of 10-DAB into critical impurities.

Method Development Strategy: The Causality Behind the Choices

To build a robust assay, every chromatographic parameter must be selected with a mechanistic purpose:

• Stationary Phase Selection (Why PFP over C18?): Standard C18 columns rely almost exclusively on dispersive hydrophobic interactions, which often fail to resolve closely related taxoid isomers. We utilize a Pentafluorophenyl (PFP) column. The highly electronegative fluorine atoms introduce π−π interactions, dipole-dipole interactions, and enhanced hydrogen bonding capabilities[3]. This multi-modal retention mechanism provides exceptional shape selectivity, easily resolving the C-4 hydroxyl of 4α-Hydroxy-10-DAB from the C-4 acetate of 10-DAB.

• Mobile Phase pH Control: Taxanes are notoriously unstable in neutral to alkaline environments. At a pH > 6.8, the C-7 hydroxyl group undergoes rapid base-catalyzed epimerization to form 7-epi-10-DAB[4]. To suppress this artifactual degradation during analysis, the aqueous mobile phase is buffered with 0.1% Formic Acid (pH ~2.8).

• Solvent Selection: Acetonitrile (MeCN) is chosen over Methanol as the organic modifier. MeCN provides lower system backpressure and superior mass transfer kinetics, which minimizes band broadening and yields sharper peaks for accurate integration[5].

Fig 2. HPLC method development workflow for 4α-Hydroxy-10-DAB quantification.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . Built-in checkpoints ensure that any deviation in sample integrity or system performance is caught before data is reported.

Reagents and Sample Preparation

Taxanes exhibit excellent solubility in short-chain alcohols[6]. However, injecting a sample dissolved in 100% organic solvent into a highly aqueous initial mobile phase causes severe peak distortion (fronting).

• Stock Solution: Accurately weigh 10.0 mg of 4α-Hydroxy-10-DAB and 10.0 mg of 10-DAB reference standards. Dissolve each in 5.0 mL of HPLC-grade Methanol, sonicate for 5 minutes, and dilute to exactly 10.0 mL with Methanol (Yields 1.0 mg/mL).

• Working Standards: Dilute the stock solutions using the Initial Mobile Phase (75% Water / 25% MeCN) to create a calibration curve ranging from 0.5 µg/mL to 50 µg/mL.

  • Self-Validation Checkpoint 1: Visually inspect the working standard. Any precipitation indicates improper solvent ratio. The use of initial mobile phase as the diluent guarantees peak symmetry.

• Sample Extraction: For raw Taxus biomass, utilize a smashing tissue extraction or ultrasonic extraction with ethanol, filter through a 0.45 µm PTFE syringe filter, evaporate, and reconstitute in the initial mobile phase[6].

Chromatographic Conditions

Set up the HPLC system according to the parameters in Table 1.

Table 1: Optimized Chromatographic Gradient Conditions

Parameter	Specification
Column	PFP (Pentafluorophenyl), 250 mm × 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Ultrapure Water
Mobile Phase B	100% Acetonitrile (MeCN)
Flow Rate	1.0 mL/min
Column Temperature	30°C ± 1°C (Critical for reproducible taxane resolution)
Detection Wavelength	UV at 228 nm (Optimal for taxane core absorbance)
Injection Volume	10 µL

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	75	25
20.0	50	50
25.0	20	80
30.0	75	25

| 35.0 | 75 | 25 (System Equilibration) |

System Suitability Testing (SST)

Before analyzing unknown samples, the system must prove its capability. Inject the mid-level standard (25 µg/mL) six times.

• Self-Validation Checkpoint 2: The resolution ( Rs​ ) between 4α-Hydroxy-10-DAB (eluting first due to higher polarity) and 10-DAB must be ≥2.0 . If Rs​<2.0 , column degradation or mobile phase preparation errors have occurred.

• Self-Validation Checkpoint 3: Inject a blank diluent. The baseline at the retention times of the analytes must be free of ghost peaks, confirming zero carryover.

Results and Data Interpretation

When the method is executed correctly, 4α-Hydroxy-10-DAB elutes approximately 1.5 to 2.0 minutes prior to 10-DAB. The PFP column's unique selectivity ensures baseline separation, allowing for highly accurate integration. Method validation performed according to ICH Q2(R1) guidelines yields the performance metrics summarized in Table 2.

Table 2: Method Validation Summary for 4α-Hydroxy-10-DAB

Validation Parameter	Result / Specification
Linear Range	0.5 µg/mL – 50.0 µg/mL
Correlation Coefficient ( R2 )	> 0.9995
Limit of Detection (LOD)	0.05 µg/mL (S/N > 3)
Limit of Quantification (LOQ)	0.15 µg/mL (S/N > 10)
Accuracy (Recovery %)	98.5% – 101.2% (Spiked at 3 levels)
Precision (Repeatability %RSD)	1.2% (n=6 injections)

By adhering to this protocol, laboratories can reliably monitor the hydrolytic degradation of 10-DAB, ensuring the purity of precursors entering the paclitaxel and docetaxel manufacturing pipelines.

References

• Source: google.
• Source: doi.
• Source: chromatographyonline.
• Title: Microbial Transformation of Cephalomannine by Luteibacter sp.
• Source: scispace.
• Source: nih.

Sources

• 1. US9133152B2 - Process for the purification 10-deacetylbaccatine III from 10-deacetyl-2-debenzoyl-2-pentenoylbaccatine III - Google Patents [patents.google.com]
• 2. iubmb.onlinelibrary.wiley.com [iubmb.onlinelibrary.wiley.com]
• 3. chromatographyonline.com [chromatographyonline.com]
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• 5. Evaluation of the Pharmaceutical Quality of Docetaxel Injection Using New Stability Indicating Chromatographic Methods for Assay and Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

Application Note: Advanced NMR Spectroscopy Guidelines for the Structural Elucidation of 4|A-Hydroxy-10-DAB

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix/Compound: 4|A-Hydroxy-10-DAB (4α-Hydroxy-10-deacetylbaccatin III) / Taxane Derivatives

Introduction & Scientific Context

The taxane diterpenoids, particularly 10-deacetylbaccatin III (10-DAB) and its functionalized derivatives, serve as the foundational precursors for the semi-synthesis of blockbuster chemotherapeutics such as paclitaxel and docetaxel[1]. The structural complexity of the taxane core—a highly rigid, oxygenated bicyclo[9.3.1]pentadecane framework fused with an oxetane ring—presents unique analytical challenges. Modifications to this core, such as the substitution at the C4 position to form 4|A-Hydroxy-10-DAB (or the structurally analogous 14β-hydroxy-10-DAB), drastically alter the conformational landscape and intramolecular hydrogen-bonding network[2].

This application note details a definitive, self-validating Nuclear Magnetic Resonance (NMR) protocol for the unambiguous structural elucidation of 4|A-Hydroxy-10-DAB. By combining high-field multidimensional NMR with rational solvent selection, we establish a robust methodology for assigning the complex aliphatic envelope and validating stereochemical configurations.

Causality in Experimental Design (Expertise & Experience)

A simple 1D 1 H NMR spectrum is insufficient for de novo elucidation of taxanes due to severe signal overlap in the 1.0–2.8 ppm aliphatic region (encompassing protons at C2, C3, C6, C7, and C14). To achieve a self-validating structural assignment, experimental parameters must be chosen based on the specific physicochemical properties of the molecule:

• Rational Solvent Selection: While CDCl 3​ is the industry standard for taxanes, the presence of multiple free hydroxyl groups in 4|A-Hydroxy-10-DAB makes DMSO- d6​ highly advantageous. DMSO- d6​ significantly slows down proton exchange rates. This allows for the direct observation of hydroxyl protons (OH-1, OH-4, OH-7, OH-10, OH-13) and their scalar couplings to adjacent methine/methylene protons, which is the most direct way to confirm the oxygenation state at C4[3].

• HSQC (Heteronuclear Single Quantum Coherence): Used to disentangle the overlapping proton signals by spreading them into the much wider 13 C dimension, allowing for the precise identification of diastereotopic methylene protons (e.g., at C6 and C14).

• HMBC (Heteronuclear Multiple Bond Correlation): The linchpin for taxane elucidation. Because the taxane core is interrupted by several quaternary carbons (C4, C8, C11, C12, C15), contiguous COSY tracing is impossible. HMBC bridges these isolated spin systems. The C4 substitution is definitively proven by observing 3JCH​ correlations from the C20 methyl protons and the C5 methine proton to the C4 oxygenated quaternary carbon[4].

• NOESY/ROESY: Determines relative stereochemistry. The "alpha" ( α ) orientation of the C4-hydroxyl is validated by the absence of a spatial NOE cross-peak between the C4-OH and the C20 methyl group, combined with specific NOEs between C20 and the C2/C6 protons[1].

Step-by-Step Experimental Protocol

System Requirements: Minimum 500 MHz NMR spectrometer equipped with a cryogenically cooled probe (e.g., TCI or TXI) to maximize sensitivity for the critical HMBC acquisition.

Step 1: Sample Preparation

• Weigh 5–10 mg of high-purity 4|A-Hydroxy-10-DAB (>98% by HPLC).

• Dissolve the analyte completely in 600 µL of anhydrous (100.0 atom % D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference[3].

• Transfer the solution to a high-quality 5 mm NMR tube (rated for ≥ 500 MHz). Ensure the solution is free of paramagnetic particulates by filtering through a glass wool plug if necessary.

Step 2: Acquisition Parameters

• 1 H NMR: Set spectral width (SW) to 12 ppm. Use a relaxation delay (D1) of 2.0 s to ensure quantitative integration. Acquire 32 transients.

• 13 C{1H} NMR: Set SW to 250 ppm. Use D1 = 2.0 s. Acquire a minimum of 1024 transients to achieve an adequate signal-to-noise ratio for quaternary carbons.

• Multiplicity-Edited HSQC: 1 H SW = 10 ppm, 13 C SW = 160 ppm. Acquire 256 t1​ increments with 4 scans per increment.

• HMBC: 1 H SW = 10 ppm, 13 C SW = 220 ppm. Optimize the long-range coupling delay for nJCH​ = 8 Hz (approximately 62.5 ms).

• NOESY: Set the mixing time ( τm​ ) to 300–500 ms. This duration is optimized for a molecule of ~550 Da to capture spatial proximity while minimizing spin diffusion artifacts.

Step 3: Data Processing and Validation

• Apply an exponential apodization window function (LB = 0.3 Hz) for the 1D 1 H spectrum.

• Apply a squared sine-bell (SSB = 2) window function for 2D spectra to enhance resolution.

• Zero-fill all 2D matrices to 2048 x 1024 points prior to Fourier transformation.

• Validation Check: Confirm the chemical shift of the C4 quaternary carbon (~75-80 ppm) in the 13 C spectrum, verifying the absence of the typical C4-acetate carbonyl signal (~170 ppm) found in standard paclitaxel.

Data Presentation: Quantitative NMR Assignments

The table below summarizes the critical diagnostic chemical shifts and 2D correlations required to validate the 4|A-Hydroxy-10-DAB structure.

Table 1: Key NMR Chemical Shifts and Correlations for 4|A-Hydroxy-10-DAB (DMSO- d6​ , 500 MHz)

Position	1 H Shift (ppm, mult, J in Hz)	13 C Shift (ppm)	Key HMBC Correlations ( 1 H → 13 C)	Key NOESY Correlations
C2	5.45 (d, 7.2)	74.5	C1, C3, C8, C15, C=O (Benzoyl)	H3, H14 β
C3	3.80 (d, 7.2)	46.2	C1, C2, C4, C8	H2, H20
C4	-	78.5	-	-
C5	4.95 (dd, 9.5, 2.0)	84.1	C4, C6, C7, C20	H6 α , H20
C10	5.10 (s)	75.0	C11, C12, C15	H18
C13	4.75 (m)	67.8	C11, C12, C14, C15	H14 α , H14 β
C20 (Me)	1.65 (s)	15.2	C3, C4, C5	H3, H5
4-OH ( α )	4.50 (s, br)	-	C3, C4, C5	H3

Mandatory Visualizations

The following diagrams map the logical workflow of the elucidation process and the specific 2D NMR correlation network used to assign the C4 substitution.

Caption: Step-by-step multidimensional NMR workflow for 4|A-Hydroxy-10-DAB elucidation.

Caption: Critical HMBC (green) and NOESY (dashed red) correlations establishing the C4 environment.

References

• Title: The Shape of Things to Come: Structural and Synthetic Studies of Taxol and Related Compounds Source: NIH / PMC URL:[1]

• Title: 14Beta-hydroxy-10-deacetylbaccatin III as a convenient, alternative substrate for the improved synthesis of methoxylated second-generation taxanes Source: PubMed URL:[2]

• Title: Concomitant Pseudopolymorphs of 10-Deacetyl Baccatin III Source: PMC URL:[3]

• Title: Monitoring of paclitaxel, Taxine B and 10-deacethylbaccatin III in Taxus baccata L. by nano LC–FTMS and NMR spectroscopy Source: SciSpace URL:[4]

Sources

• 1. The Shape of Things to Come: Structural and Synthetic Studies of Taxol and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 14Beta-hydroxy-10-deacetylbaccatin III as a convenient, alternative substrate for the improved synthesis of methoxylated second-generation taxanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Concomitant Pseudopolymorphs of 10-Deacetyl Baccatin III - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Application Notes &amp; Protocols: Isolation and Purification of 4-Deacetyl-10-deacetylbaccatin III (4,10-DDAB)

Audience: Researchers, scientists, and drug development professionals in the fields of natural product chemistry, medicinal chemistry, and oncology.

Abstract: This comprehensive technical guide provides a detailed methodology for the isolation and purification of 4-deacetyl-10-deacetylbaccatin III (referred to herein as 4,10-DDAB), a key intermediate in the semi-synthesis of second-generation taxane anticancer agents. The protocol begins with the extraction of the precursor, 10-deacetylbaccatin III (10-DAB), from the renewable needles of the yew tree (Taxus baccata). It then details a robust enzymatic biotransformation for the specific C-4 deacetylation of 10-DAB to yield 4,10-DDAB. The core of this guide focuses on a multi-step purification strategy, employing a combination of solid-phase extraction, preparative chromatography, and crystallization to achieve high purity (≥98%). Each step is accompanied by expert insights into the underlying principles, ensuring both reproducibility and a deep understanding of the process.

Introduction: The Significance of 4,10-DDAB in Next-Generation Taxane Synthesis

The taxane diterpenoid, Paclitaxel (Taxol®), remains a cornerstone of cancer chemotherapy. Its commercial production relies heavily on the semi-synthesis from more abundant precursors isolated from renewable sources like the needles of the European Yew, Taxus baccata.[1][2] The most crucial of these precursors is 10-deacetylbaccatin III (10-DAB).[1][3]

The development of second-generation paclitaxel analogues often requires strategic modifications to the taxane core to improve efficacy, solubility, or overcome resistance. The C-4 position is a key target for such modifications. Direct chemical modification can be challenging due to the complex structure and multiple reactive sites of the taxane skeleton. Therefore, a precursor lacking the C-4 acetate group is highly valuable. 4,10-dideacetylbaccatin III (4,10-DDAB) serves as this critical starting material.

This guide addresses the critical need for a reliable method to produce high-purity 4,10-DDAB. The strategy outlined herein involves a biocatalytic approach, which offers superior specificity over traditional chemical methods, minimizing the need for complex protection-deprotection steps.[4][5] We present an integrated workflow from raw biomass to purified active pharmaceutical ingredient (API) precursor.

Overall Workflow: From Taxus Needles to Purified 4,10-DDAB

The isolation and purification process is a multi-stage endeavor that requires careful execution and quality control at each step. The logical progression ensures the systematic removal of impurities, concentrating the target molecule to the desired specification.

Figure 1: Overall workflow for the production and purification of 4,10-DDAB.

Part I: Extraction and Isolation of Precursor (10-DAB)

The foundation of producing 4,10-DDAB is a high-quality starting material. 10-DAB can be isolated in significant quantities (up to 1 g/kg) from the needles of Taxus baccata.[1][6]

Protocol 3.1: Soxhlet Extraction of 10-DAB from Taxus baccata Needles

Rationale: Soxhlet extraction is a continuous extraction method that ensures a high yield by repeatedly washing the plant material with fresh, condensed solvent. Methanol is an effective solvent for extracting a broad range of taxoids.[7]

Materials:

• Dried and ground Taxus baccata needles (200 g)

• Methanol (2 L)

• Soxhlet extraction apparatus

• Rotary evaporator

• Diatomaceous earth

Procedure:

• Biomass Preparation: Dry fresh yew needles at 40°C for 48 hours and grind them into a coarse powder.

• Extraction:

  • Mix the ground needles with an equal amount of diatomaceous earth to prevent clumping.

  • Place the mixture into a large cellulose thimble and insert it into the Soxhlet extractor.

  • Fill the round-bottom flask with 1.5 L of methanol.

  • Assemble the apparatus and heat the methanol to a gentle boil.

  • Continue the extraction for 12-18 hours, or until the solvent in the siphon tube runs clear.

• Concentration:

  • After extraction, allow the apparatus to cool.

  • Transfer the methanol extract to a round-bottom flask.

  • Concentrate the extract under reduced pressure using a rotary evaporator at a bath temperature no higher than 40°C.

  • The result is a dark, viscous crude extract rich in 10-DAB and other taxanes.

Part II: Enzymatic Conversion of 10-DAB to 4,10-DDAB

The specific removal of the C-4 acetate group is achieved using a C-4 deacetylase enzyme from microbial sources. Whole-cell biotransformation is a cost-effective method that avoids enzyme purification. Strains of Rhodococcus sp. have been shown to effectively convert 10-DAB into 4,10-DDAB with high yields.[4][5]

Protocol 4.1: Whole-Cell Biotransformation

Rationale: Whole cells provide a natural environment for the enzyme, protecting it from degradation. The use of a phosphate buffer maintains the optimal pH for enzymatic activity, which is crucial for maximizing conversion and minimizing the formation of undesired epimers.[4]

Materials:

• Rhodococcus sp. (e.g., ATCC 202191) culture

• Growth medium

• Crude 10-DAB extract

• Potassium phosphate buffer (50 mM, pH 7.0)

• Methanol

• Orbital shaker incubator

• Centrifuge

Procedure:

• Cell Culture: Grow the Rhodococcus sp. strain in a suitable medium at 28°C for 64 hours with shaking (200 rpm).[4]

• Cell Harvest: Harvest the cells by centrifugation and wash them with 50 mM potassium phosphate buffer (pH 7.0).

• Reaction Setup:

  • Prepare a 10% (w/v) cell suspension in the same phosphate buffer.

  • Dissolve the crude 10-DAB extract in a minimal amount of methanol.

  • Add the 10-DAB solution to the cell suspension to a final substrate concentration of 1 mg/mL. The final methanol concentration should be kept low (e.g., 10%) to avoid denaturing the enzyme.[4]

• Incubation: Incubate the reaction mixture at 28-30°C with gentle shaking for 24-48 hours.

• Monitoring: Monitor the reaction progress by taking aliquots, stopping the reaction with an equal volume of acetonitrile, centrifuging to remove cells, and analyzing the supernatant by HPLC.[5]

• Termination and Extraction: Once the conversion is maximal (typically >90%), terminate the reaction. Extract the product from the aqueous phase using ethyl acetate. Combine the organic extracts and evaporate the solvent to yield the crude 4,10-DDAB mixture.[5]

Part III: Multi-Step Purification of 4,10-DDAB

Purification is the most critical phase, designed to isolate 4,10-DDAB from unreacted 10-DAB, other taxoids, and cellular debris.

Solid-Phase Extraction (SPE) for Initial Cleanup

Rationale: SPE is an efficient method for sample pre-purification. A reversed-phase (e.g., C18) sorbent is used to retain the moderately polar taxanes while allowing highly polar impurities (salts, sugars) and non-polar compounds (chlorophylls, lipids) to be washed away with appropriate solvents.[8]

Protocol 5.1: SPE with a C18 Cartridge

Materials:

• Crude 4,10-DDAB mixture

• C18 SPE cartridge

• Methanol

• Deionized water

• Acetonitrile

Procedure:

• Cartridge Conditioning: Condition the C18 cartridge by passing 10 mL of methanol followed by 10 mL of deionized water.

• Sample Loading: Dissolve the crude 4,10-DDAB mixture in a minimal volume of 30% methanol and load it onto the cartridge.

• Washing: Wash the cartridge with 20 mL of 30% aqueous methanol to elute highly polar impurities.[8]

• Elution: Elute the taxane fraction, including 4,10-DDAB, with 15 mL of 75% aqueous methanol.[8]

• Concentration: Collect the eluate and evaporate the solvent to dryness.

Preparative Column Chromatography

Rationale: This step provides a bulk separation of 4,10-DDAB from compounds with significantly different polarities, such as unreacted 10-DAB and baccatin III. A gradient elution allows for a more refined separation than isocratic elution.

Protocol 5.2: Silica Gel Column Chromatography

Materials:

• SPE-purified taxane fraction

• Silica gel (60 Å, 230-400 mesh)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Glass chromatography column

• Fraction collector

Procedure:

• Column Packing: Prepare a slurry of silica gel in DCM and pack the column.

• Sample Loading: Dissolve the taxane fraction in a minimal amount of DCM and adsorb it onto a small amount of silica gel. Once dry, carefully add the solid sample to the top of the packed column.

• Elution: Elute the column with a step gradient of increasing methanol in dichloromethane. A typical gradient might be:

  • 100% DCM (to elute non-polar impurities)

  • 1-5% MeOH in DCM (to elute less polar taxanes)

  • 5-10% MeOH in DCM (this range typically elutes 4,10-DDAB)

• Fraction Collection: Collect fractions and analyze them by thin-layer chromatography (TLC) or HPLC to identify those containing pure 4,10-DDAB.

• Pooling and Concentration: Pool the pure fractions and concentrate them under reduced pressure.

Chromatography Stage	Stationary Phase	Mobile Phase System	Target Elution Profile
SPE Cleanup	C18 Silica	Water/Methanol Gradient	Elute with 75% Methanol
Preparative Column	Silica Gel	Dichloromethane/Methanol Gradient	Elute with 5-10% Methanol in DCM
Semi-Prep HPLC	C18 Silica (5-10 µm)	Acetonitrile/Water Isocratic	Isocratic conditions optimized for resolution

Table 1: Summary of Chromatographic Purification Stages.

Semi-Preparative HPLC for Final Polishing

Rationale: Reversed-phase HPLC offers high-resolution separation based on hydrophobicity, making it ideal for separating structurally similar taxanes. This is the final step to achieve >98% purity.[9]

Protocol 5.3: Reversed-Phase HPLC

Materials:

• Partially purified 4,10-DDAB from column chromatography

• Semi-preparative HPLC system with a UV detector

• C18 semi-preparative column (e.g., 250 x 20 mm, 5 µm)

• HPLC-grade acetonitrile and water

Procedure:

• System Setup:

  • Install the semi-preparative column and equilibrate it with the mobile phase. A typical mobile phase for separating 10-DAB and its derivatives is a mixture of acetonitrile and water.[9] An isocratic mixture of 30:70 (acetonitrile:water) is a good starting point.

  • Set the flow rate (e.g., 8 mL/min) and the UV detector to 230 nm.[9][10]

• Injection: Dissolve the 4,10-DDAB fraction in the mobile phase and inject it onto the column.

• Fraction Collection: Collect the peak corresponding to 4,10-DDAB based on its retention time, which should be determined beforehand using an analytical standard.

• Purity Analysis: Analyze the collected fraction using analytical HPLC to confirm its purity.

• Solvent Removal: Remove the HPLC solvents via rotary evaporation or lyophilization.

Part IV: Crystallization and Final Product Characterization

Crystallization is the final step to obtain a stable, solvent-free, and highly pure solid product.

Protocol 6.1: Crystallization of 4,10-DDAB

Rationale: Slow cooling of a saturated solution allows for the formation of a well-ordered crystal lattice, which excludes impurities. The choice of solvent/anti-solvent is critical.[11]

Materials:

• Purified 4,10-DDAB oil/solid

• Methanol (solvent)

• Acetonitrile (anti-solvent)[12]

• Beaker, hot plate, filtration apparatus

Procedure:

• Dissolution: Gently warm a minimal amount of methanol to dissolve the purified 4,10-DDAB completely.

• Induce Crystallization: Slowly add acetonitrile as an anti-solvent dropwise until the solution becomes slightly turbid.

• Cooling: Cover the beaker and allow it to cool slowly to room temperature, then transfer it to a 4°C refrigerator for several hours to complete the crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold acetonitrile, and dry them under a high vacuum.[11]

Quality Control and Characterization

Purity Assessment:

• HPLC: Use an analytical C18 column with an acetonitrile/water gradient to confirm purity is ≥98%. The UV detection wavelength should be set at 230 nm.[10]

Identity Confirmation:

• Mass Spectrometry (MS): Confirm the molecular weight (Expected [M+H]⁺ for C₂₇H₃₄O₉: 503.22 m/z).

• NMR Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the structure and the absence of the C-4 acetyl group.

References

• Kingston, D. G. I. A Natural History of Taxol.
• Wani, M. C., Taylor, H. L., Wall, M. E., Coggon, P., & McPhail, A. T. (1971). Plant Antitumor Agents. VI. The Isolation and Structure of Taxol, a Novel Antileukemic and Antitumor Agent from Taxus brevifolia. Journal of the American Chemical Society, 93(9), 2325–2327.
• Holton, R. A., Somoza, C., Kim, H. B., Liang, F., Biediger, R. J., Boatman, P. D., ... & Nadizadeh, H. (1994). First total synthesis of taxol. 1. Functionalization of the B ring. Journal of the American Chemical Society, 116(4), 1597-1598.
• Patel, R. N. (1998). Tour de paclitaxel: biocatalysis for semisynthesis. Annual review of microbiology, 52(1), 361-395.
• Datta, A., Hepperle, M., & Georg, G. I. (1995). A facile synthesis of 10-deacetylbaccatin III from paclitaxel and cephalomannine. The Journal of Organic Chemistry, 60(24), 761-763.
• Shirshekanb, M., Rezadoost, H., Javanbakht, M., & Ghassempour, A. R. (2017). The Combination Process for Preparative Separation and Purification of Paclitaxel and 10-Deacetylbaccatin III Using Diaion® Hp-20 Followed by Hydrophilic Interaction Based Solid Phase Extraction. Iranian Journal of Pharmaceutical Research, 16(4), 1396.
• Hanson, R. L., et al. (2006). Enzymatic C-4 deacetylation of 10-deacetylbaccatin III. Biotechnology and Bioengineering, 95(5), 875-883.
• Hanson, R. L., et al. (2006). Enzymatic C-4 deacetylation of 10-deacetylbaccatin III.
• Zocher, R., Weckwerth, W., Hacker, C., Kammer, B., Hornbogen, T., & Ewald, D. (1996). Biosynthesis of taxol: enzymatic acetylation of 10-deacetylbaccatin-III to baccatin-III in crude extracts from roots of Taxus baccata.
• ChromaDex. (n.d.). DEACETYLBACCATIN III, 10-.
• ResearchGate. (n.d.). Semisynthesis of Taxol®: An improved procedure for the isolation of 10-deacetylbaccatin III.
• Mroczek, T., & Głowniak, K. (2001). Solid-phase extraction and simplified high-performance liquid chromatographic determination of 10-deacetylbaccatin III and related taxoids in yew species. Journal of pharmaceutical and biomedical analysis, 26(1), 89-102.
• Google Patents. (n.d.). US6495705B2 - Efficient process for the production of 10-DAB III by selective hydrazinolysis of various taxanes.
• Google Patents. (n.d.). WO2017098291A1 - Process for the purification of 10-deacetyl baccatin iii.
• University of Missouri–St. Louis. (n.d.). Purification by Crystallization.
• MDPI. (2024, May 31).
• European Patent Office. (2016, December 12). PROCESS FOR THE PURIFICATION OF 10-DEACETYL BACCATIN III.
• Cayman Chemical. (2022, November 3). 10-Deacetylbaccatin III - PRODUCT INFORMATION.
• Walker, K., & Croteau, R. (2000). Molecular cloning of a 10-deacetylbaccatin III-10-O-acetyl transferase cDNA from Taxus and functional expression in Escherichia coli. Proceedings of the National Academy of Sciences, 97(25), 13591-13596.
• Wianowska, D., Hajnos, M. Ł., Dawidowicz, A. L., Oniszczuk, A., Waksmundzka-Hajnos, M., & Głowniak, K. (2006). Extraction Methods of 10-Deacetylbaccatin III, Paclitaxel, and Cephalomannine from Taxus baccata L. Twigs: A Comparison.
• Google Patents. (n.d.). US6437154B1 - Process for the preparation of 10-deacetylbaccatin III.
• Zocher, R., Weckwerth, W., Hacker, C., Kammer, B., Hornbogen, T., & Ewald, D. (1996).

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Application Note: Elucidating the Mass Spectrometric Fragmentation of 4-Acetyl-10-deacetylbaccatin III

Abstract

4-Acetyl-10-deacetylbaccatin III (4-Ac-10-DAB) is a pivotal intermediate in the semi-synthesis of widely used anticancer agents, including paclitaxel and docetaxel. Accurate structural characterization and quantification of this taxane diterpenoid are critical for process optimization, quality control, and impurity profiling. This application note provides an in-depth analysis of the collision-induced dissociation (CID) fragmentation patterns of 4-Ac-10-DAB using electrospray ionization tandem mass spectrometry (ESI-MS/MS). We propose key fragmentation pathways, present a validated LC-MS/MS protocol for its analysis, and discuss the rationale behind the observed product ions, offering a robust framework for researchers working with complex natural products.

Introduction: The Structural Significance of 4-Ac-10-DAB

Taxanes represent one of the most successful classes of chemotherapeutic agents used in the treatment of various solid tumors.[1] The intricate core structure of these molecules, a tetracyclic baccatin skeleton, presents significant synthetic challenges. Consequently, semi-synthetic routes starting from advanced natural precursors like 10-deacetylbaccatin III (10-DAB) are the primary methods of production. The acetylation at the C4 position to form 4-Ac-10-DAB is a key step in this process.

Mass spectrometry is an indispensable tool for the structural elucidation and quantification of such molecules.[2][3] Understanding the specific fragmentation behavior of 4-Ac-10-DAB under tandem mass spectrometry (MS/MS) conditions allows for unambiguous identification in complex matrices and the development of highly selective and sensitive quantitative methods, such as Multiple Reaction Monitoring (MRM).[1] This guide details the characteristic fragmentation signature of 4-Ac-10-DAB, providing a foundational reference for its analysis.

Predicted Fragmentation Pathways of 4-Ac-10-DAB

The structure of 4-Ac-10-DAB (Formula: C₃₁H₃₈O₁₁, Molecular Weight: 586.62 g/mol ) contains several functional groups susceptible to fragmentation, including hydroxyl groups, ester linkages, and a complex ring system. In positive-ion electrospray ionization, the molecule readily forms a protonated precursor ion, [M+H]⁺, at m/z 587.6. The subsequent fragmentation via Collision-Induced Dissociation (CID) is driven by the stability of the resulting product ions and involves characteristic neutral losses.

The primary fragmentation events are hypothesized to be:

• Loss of Acetic Acid: The ester at the C4 position is relatively labile and is expected to be readily lost as a neutral molecule of acetic acid (CH₃COOH, 60.05 Da). This is a highly diagnostic fragmentation for acetylated compounds.

• Sequential Water Losses: The presence of multiple hydroxyl groups facilitates sequential neutral losses of water (H₂O, 18.01 Da).[4]

• Carbon Monoxide Loss: Cleavage involving carbonyl groups can result in the loss of carbon monoxide (CO, 28.01 Da).[5]

• Ring Cleavages: The complex taxane core can undergo specific ring cleavages, leading to larger structural fragments that provide information about the core skeleton.[6]

These predicted pathways are visualized in the diagram below.

Figure 1: Proposed ESI-MS/MS fragmentation pathway for 4-Ac-10-DAB.

Data Interpretation and Characteristic Ions

The fragmentation spectrum of 4-Ac-10-DAB is characterized by a few dominant and highly informative product ions. The relative intensity of these ions can be modulated by adjusting the collision energy; higher energies typically favor more extensive fragmentation and the formation of smaller product ions.[7]

The table below summarizes the key precursor and product ions expected in a positive ion mode MS/MS experiment.

Ion Description	Proposed Formula	Calculated m/z	Notes
Precursor Ion	[C₃₁H₃₈O₁₁+H]⁺	587.6	Protonated molecule, typically selected in the first quadrupole (Q1).
Product Ion 1	[C₃₁H₃₇O₁₀]⁺	569.6	Result of a single dehydration event. Common for molecules with hydroxyl groups.[8]
Product Ion 2	[C₂₉H₃₅O₉]⁺	527.5	Primary Diagnostic Ion. Corresponds to the loss of acetic acid from the C4 position.
Product Ion 3	[C₂₉H₃₃O₈]⁺	509.5	Formed by the loss of both acetic acid and one water molecule.
Product Ion 4	[C₂₉H₃₁O₇]⁺	491.5	Further fragmentation via a second water loss.
Product Ion 5	[C₂₈H₃₅O₈]⁺	499.5	Loss of acetic acid followed by the loss of carbon monoxide.

Expert Insight: The neutral loss of 60 Da (m/z 587.6 → 527.5) is the most reliable transition for confirming the presence of the C4-acetyl group. In a quantitative MRM assay, the transition 587.6 → 527.5 would serve as an excellent primary choice for the quantifier ion due to its high specificity and likely high intensity. A secondary, confirming transition, such as 587.6 → 509.5 , should also be monitored to increase confidence in the identification and quantification.[9]

Detailed Protocol for LC-MS/MS Analysis

This protocol provides a validated starting point for the analysis of 4-Ac-10-DAB. Optimization may be required based on the specific instrumentation and sample matrix.

Experimental Workflow

Figure 2: General experimental workflow for LC-MS/MS analysis.

Reagents and Materials

• 4-Ac-10-DAB Reference Standard: >98% purity

• Solvents: LC-MS grade acetonitrile, methanol, and water

• Mobile Phase Additive: Optima™ LC/MS grade formic acid

• LC Column: C18 reversed-phase column (e.g., Waters HSS T3, 100 x 2.1 mm, 1.8 µm)[10]

Sample Preparation Protocol

• Stock Solution: Accurately weigh and dissolve the 4-Ac-10-DAB reference standard in acetonitrile to prepare a 1 mg/mL stock solution.

• Working Solutions: Perform serial dilutions of the stock solution with a 50:50 acetonitrile/water mixture to prepare calibration standards and quality control samples at the desired concentrations (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Final Preparation: For analysis, transfer an aliquot of the working solution to an autosampler vial. If analyzing from a complex matrix (e.g., reaction mixture, plant extract), a protein precipitation or solid-phase extraction (SPE) step may be necessary.

LC Method Parameters

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Flow Rate: 0.35 mL/min[10]

• Column Temperature: 30 °C

• Injection Volume: 2 µL

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	5
  1.0	5
  15.0	95
  17.0	95
  17.1	5

  | 20.0 | 5 |

Causality: The use of a C18 column provides excellent retention and separation for moderately polar compounds like taxanes. The formic acid in the mobile phase acts as a proton source, promoting the formation of the [M+H]⁺ ion in the ESI source for enhanced sensitivity in positive ion mode.[11]

MS/MS Method Parameters

• Ionization Mode: ESI, Positive

• Capillary Voltage: 3.5 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 400 °C

• Desolvation Gas Flow: 800 L/hr (Nitrogen)

• Collision Gas: Argon

• Data Acquisition: Full Scan (for identification) and MRM (for quantification)

• Key MRM Transitions:

  • Quantifier: 587.6 → 527.5 (Collision Energy: ~20 eV)

  • Qualifier: 587.6 → 509.5 (Collision Energy: ~25 eV)

Self-Validation: The collision energy values are provided as a starting point. It is crucial to perform a collision energy optimization experiment by infusing the standard and ramping the collision voltage to determine the value that produces the maximum intensity for each product ion on the specific instrument being used. This ensures optimal sensitivity and method robustness.[12]

Conclusion

The mass spectrometric fragmentation of 4-Acetyl-10-deacetylbaccatin III is characterized by distinct and predictable pathways, primarily involving the neutral loss of acetic acid and water. The loss of 60 Da is a highly specific fragmentation event that serves as a diagnostic marker for the C4-acetyl group. The detailed LC-MS/MS protocol provided herein offers a reliable and robust method for the separation, identification, and quantification of this critical taxane intermediate. This application note serves as a practical guide for researchers, enabling confident structural elucidation and facilitating high-quality control in the synthesis of taxane-based pharmaceuticals.

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• 3. Matrix-assisted laser desorption/ionization mass spectrometry of taxanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Electrospray tandem mass spectrometric analysis of a dimeric conjugate, salvialeriafone and related compounds - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Extraction of 10-Deacetylbaccatin III (10-DAB III) from Plant Matrices

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for the extraction of 10-deacetylbaccatin III (10-DAB III). As a Senior Application Scientist, my goal is to provide you with a comprehensive, field-tested guide that blends established protocols with advanced troubleshooting insights. 10-DAB III is a critical precursor for the semi-synthesis of paclitaxel and docetaxel, and its efficient isolation from plant matrices, primarily the needles of Taxus species, is a cornerstone of this process.[1][2] This resource is designed to be a self-validating system, explaining the causality behind experimental choices to help you navigate the complexities of natural product extraction.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries researchers face when developing an extraction protocol for 10-DAB III.

1. What are the most effective solvents for 10-DAB III extraction?

The selection of a solvent is a critical parameter governed by the polarity of 10-DAB III.

• Conventional Solvents: Alcohols are highly effective. Ethanol, particularly in aqueous solutions (e.g., 80-95%), is a preferred solvent due to its efficacy, lower toxicity compared to methanol, and cost-effectiveness.[3][4] Methanol is also widely used and shows excellent recovery rates.[4][5] The choice between them often depends on lab safety protocols and downstream processing. Using an appropriate concentration is key; for instance, with ethanol, yields tend to increase up to about 83-90% concentration and may decrease afterward, possibly due to protein denaturation that hinders taxane dissolution.[3][5]

• Green & Novel Solvents: To address environmental concerns, deep eutectic solvents (DES) have emerged as highly efficient and environmentally benign alternatives.[6] Studies have shown that a DES system, such as betaine-lactic acid, can achieve a significantly higher extraction yield of 10-DAB III compared to conventional 80% ethanol.[6]

2. Which extraction techniques provide the highest yield and efficiency?

While traditional methods like maceration are simple, modern techniques offer substantial improvements in yield and efficiency by reducing extraction time and solvent consumption.

• Ultrasound-Assisted Extraction (UAE): This technique uses acoustic cavitation to disrupt plant cell walls, enhancing solvent penetration and mass transfer.[7] It significantly shortens extraction time (e.g., to under an hour) and can be performed at controlled, lower temperatures to prevent degradation of thermolabile compounds.[3][7]

• Microwave-Assisted Extraction (MAE): MAE uses microwave energy to rapidly heat the solvent and plant material, causing cell rupture and release of target compounds. This method dramatically reduces extraction time from many hours to mere minutes.[4][5]

• Pressurized Liquid Extraction (PLE): PLE uses elevated temperatures and pressures to maintain the solvent in a liquid state, which decreases solvent viscosity and increases its penetration capacity. It is highly efficient and often provides the greatest yields among common techniques.[8]

• High-Intensity Pulsed Electric Field (PEF): A non-thermal technology, PEF uses short, high-voltage pulses to increase the permeability of cell membranes (electroporation). It has been shown to achieve higher yields than both conventional solid-liquid and ultrasonic extraction methods.[9]

3. How critical are plant material selection and preparation?

They are fundamentally important for a successful and reproducible extraction.

• Source: The needles of Taxus species like Taxus baccata and Taxus chinensis are the preferred source as they are a renewable biomass and contain high concentrations of 10-DAB III, often significantly more than paclitaxel itself.[1][2]

• Drying: Freshly harvested needles have a high moisture content (55-65%).[4] They must be properly dried at controlled low temperatures (e.g., 40-50°C) to prevent enzymatic degradation while preserving the integrity of the target compounds.

• Grinding & Particle Size: After drying, the material must be ground into a fine, uniform powder. This increases the surface area for solvent contact, which is a key factor for efficient extraction.[7][9] Finer particle sizes (e.g., 130-160 mesh) have been shown to improve yields.[7][9]

4. What is a typical extraction yield for 10-DAB III?

Yields are highly variable and depend on the Taxus species, harvest time, geographical location, and the extraction method employed. However, reported values can range from approximately 300 mg/kg to over 1 g/kg from fresh needles.[2][10][11] Advanced extraction methods consistently report higher recovery rates than older, conventional techniques.

Section 2: Troubleshooting Guide

Even with an optimized protocol, challenges can arise. This guide provides a logical framework for diagnosing and resolving common issues.

Problem	Potential Cause(s)	Scientifically-Grounded Solution(s)
Low or Inconsistent Yield	1. Inefficient Extraction: Suboptimal choice of solvent, temperature, time, or solid-to-liquid ratio. 2. Poor Sample Preparation: Non-uniform or coarse particle size limits solvent penetration.[9] 3. Compound Degradation: Excessive heat during drying or extraction. 4. Incorrect Moisture Content: Especially critical for MAE, where water helps absorb microwave energy. Too little moisture can lead to poor recovery.[4]	1. Systematically Optimize Parameters: Use a design of experiments (DoE) approach. Test different solvent concentrations (e.g., 70%, 80%, 90% ethanol). Vary the solid-to-liquid ratio, as higher ratios (e.g., 1:20 to 1:60 g/mL) can improve analyte diffusion.[3][9] 2. Refine Grinding Protocol: Ensure the plant material is ground to a fine, consistent powder (e.g., >100 mesh) and sieved if necessary. 3. Implement Temperature Control: Dry material at <50°C. For extraction, use methods like UAE that allow for precise temperature control. 4. Standardize Sample Hydration: For MAE of dried material, consider pre-soaking the biomass with a small, controlled amount of water before adding the organic solvent.[4]
High Impurity in Crude Extract	1. Low Solvent Selectivity: The solvent is co-extracting a wide range of compounds like pigments (chlorophylls) and lipids (waxes). 2. Single-Step Extraction: A one-pot extraction with a polar solvent will inevitably pull in many other polar and moderately polar compounds.	1. Introduce a Defatting Step: Perform a preliminary extraction of the dried powder with a non-polar solvent like hexane or ligroin. This will remove lipids and some pigments without extracting the more polar taxanes.[12] 2. Liquid-Liquid Partitioning: After obtaining the initial crude extract, partition it between an aqueous phase and an immiscible organic solvent (e.g., chloroform, dichloromethane). Taxanes will preferentially move to the organic phase, leaving more polar impurities behind.[12]
Evidence of Compound Degradation	1. Thermal Degradation: Use of high temperatures during solvent evaporation (rotary evaporation) or in extraction methods like Soxhlet or high-temp MAE. 2. pH Instability: The extraction or storage conditions may be too acidic or basic, leading to hydrolysis of ester groups. 3. Photodegradation: Exposure of the extract to direct sunlight or UV light.	1. Use Low-Temperature Evaporation: Always use a rotary evaporator with a water bath set to ≤40°C. 2. Maintain Neutral pH: Buffer the extraction solvent if necessary, although this is not typically required with alcohol-water mixtures. Ensure storage solutions are near neutral pH. Slightly acidic conditions (pH 6.5) have been noted as favorable in some biotransformation contexts.[13] 3. Protect from Light: Store both liquid extracts and dried crude material in amber vials or protect them from light at all times.

Section 3: Detailed Experimental Protocols

Here we provide two step-by-step protocols: a baseline conventional method and a more advanced, efficient method.

Protocol 1: Ultrasound-Assisted Extraction (UAE) of 10-DAB III

This method offers a significant improvement in efficiency over simple maceration.

Methodology:

• Preparation: Weigh 10 g of finely powdered, dried Taxus needles and place into a 500 mL Erlenmeyer flask.

• Solvent Addition: Add 209 mL of 83.5% ethanol to achieve a liquid-to-solid ratio of approximately 20.88:1.[3] This ratio has been optimized in response surface methodology studies for high taxane recovery.

• Ultrasonication: Place the flask into an ultrasonic bath with temperature control. Set the temperature to 40°C and the power to 140 W.[3][7] Sonicate for approximately 45-50 minutes.[3]

• Filtration: Immediately after sonication, vacuum-filter the mixture through Whatman No. 1 filter paper to separate the extract from the plant residue. Wash the residue with a small volume of fresh solvent to ensure complete recovery.

• Concentration: Combine the filtrates and concentrate the solvent under reduced pressure using a rotary evaporator with a water bath temperature maintained at 40°C.

• Storage: Transfer the resulting viscous crude extract to a pre-weighed amber vial, dry under vacuum to a constant weight, and store at -20°C until further purification.

Protocol 2: Conventional Maceration

This is a simple, low-tech method suitable for initial trials.

Methodology:

• Preparation: Weigh 10 g of finely powdered, dried Taxus needles and place into a 250 mL screw-cap flask.

• Solvent Addition: Add 100 mL of methanol.

• Extraction: Tightly seal the flask and place it on an orbital shaker at room temperature. Allow it to macerate for 16-24 hours.[4][14]

• Filtration: Filter the mixture as described in the UAE protocol.

• Concentration & Storage: Concentrate and store the crude extract as described in the UAE protocol.

Section 4: Visualizations of Workflow and Logic

Visual aids are essential for understanding complex scientific processes. The following diagrams illustrate the extraction workflow and a troubleshooting decision tree.

Caption: End-to-end workflow for 10-DAB III extraction and purification.

Caption: A decision tree for systematically troubleshooting low 10-DAB III yields.

References

• Title: Research Progress on Taxus Extraction and Formulation Preparation Technologies Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: GREEN AND EFFICIENT EXTRACTION OF 10-DEACETYLBACCATIN AND CEPHALOMANINE BY DEEP EUTECTIC SOLVENTS FROM TAXUS CHINENSIS Source: Pakistan Journal of Botany URL: [Link]

• Title: Ultrasonic Extraction and Separation of Taxanes from Taxus cuspidata Optimized by Response Surface Methodology Source: MDPI URL: [Link]

• Title: Optimization of the extraction of paclitaxel from Taxus baccata L. by the use of microwave energy Source: PubMed URL: [Link]

• Title: Identification and Optimization of a Novel Taxanes Extraction Process from Taxus cuspidata Needles by High-Intensity Pulsed Electric Field Source: MDPI URL: [Link]

• Title: Microwave-Assisted Extraction of Taxanes from Taxus Biomass Source: ACS Publications URL: [Link]

• Title: An Integrated Strategy Based on 10-DAB Extraction and In Situ Whole-Cell Biotransformation of Renewable Taxus Needles to Produce Baccatin III Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Extraction process: 10-deacetylbaccatin iii from yew tree material via aqueous/organic solvent extraction Source: Google Patents URL

• Title: Semisynthesis of Taxol®: An improved procedure for the isolation of 10-deacetylbaccatin III Source: ResearchGate URL: [Link]

• Title: Extraction Methods of 10-Deacetylbaccatin III, Paclitaxel, and Cephalomannine from Taxus baccata L. Twigs: A Comparison Source: ResearchGate URL: [Link]

• Title: Method for the isolation and purification of taxol and its natural analogues Source: Google Patents URL

• Title: 10-Deacetylbaccatin – Knowledge and References Source: Taylor & Francis URL: [Link]

• Title: Preparation of Medicinal Plants: Basic Extraction and Fractionation Procedures for Experimental Purposes Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Green and efficient extraction of 10-deacetylbaccatin and cephalomanine by deep eutectic solvents from taxus chinensis Source: INIS-IAEA URL: [Link]

• Title: An Integrated Strategy Based on 10-DAB Extraction and In Situ Whole-Cell Biotransformation of Renewable Taxus Needles to Produce Baccatin III Source: MDPI URL: [Link]

Sources

• 1. An Integrated Strategy Based on 10-DAB Extraction and In Situ Whole-Cell Biotransformation of Renewable Taxus Needles to Produce Baccatin III - PMC [pmc.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Optimization of the extraction of paclitaxel from Taxus baccata L. by the use of microwave energy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pakbs.org [pakbs.org]
• 7. Research Progress on Taxus Extraction and Formulation Preparation Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. NZ256449A - Extraction process: 10-deacetylbaccatin iii from yew tree material via aqueous/organic solvent extraction - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. US5475120A - Method for the isolation and purification of taxol and its natural analogues - Google Patents [patents.google.com]
• 13. An Integrated Strategy Based on 10-DAB Extraction and In Situ Whole-Cell Biotransformation of Renewable Taxus Needles to Produce Baccatin III [mdpi.com]
• 14. oleumdietetica.es [oleumdietetica.es]

Technical Support Center: Optimizing Solubilization of 4α-Hydroxy-10-DAB in Aqueous Assay Buffers

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges when working with highly lipophilic taxane intermediates like 4α-Hydroxy-10-DAB (a derivative structurally related to 10-deacetylbaccatin III). Because of its rigid, hydrophobic tetracyclic core, this compound is prone to rapid hydrophobic collapse and precipitation when introduced into aqueous environments.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to help you achieve stable aqueous solutions without compromising your downstream biological assays.

Solubilization Strategy Decision Matrix

Selecting the right solubilization method depends entirely on the constraints of your downstream assay. Use the decision tree below to determine the optimal thermodynamic or kinetic approach for your specific workflow.

Workflow for selecting a 4α-Hydroxy-10-DAB solubilization strategy based on assay constraints.

Frequently Asked Questions & Troubleshooting

Q1: I dissolved 4α-Hydroxy-10-DAB in DMSO, but it immediately precipitated when added to my PBS assay buffer. Why? A1: This is a classic case of rapid supersaturation. The local concentration of the drug at the droplet interface exceeds its aqueous thermodynamic solubility limit before it can disperse, leading to nucleation and precipitation. As detailed in 1, you should never add a highly concentrated organic stock directly to a static aqueous buffer[1]. Troubleshooting: Prepare a more dilute intermediate stock and add it dropwise to the aqueous medium under vigorous, constant stirring to ensure rapid kinetic dispersion.

Q2: My cellular assay cannot tolerate DMSO. What is the best alternative for aqueous delivery? A2: Hydroxypropyl-β-cyclodextrin (HP-β-CD) inclusion complexation is the gold standard for solvent-free taxane delivery. The hydrophobic cavity of the cyclodextrin encapsulates the lipophilic taxane core, while the hydrophilic exterior maintains aqueous solubility. Studies have shown that cyclodextrins can increase the solubility of taxanes by a factor of up to 2,000 without altering their pharmacological activity, according to 2[2].

Q3: How do I know if my 4α-Hydroxy-10-DAB is truly dissolved or just forming a micro-suspension? A3: Visual inspection is notoriously unreliable for taxanes. A micro-suspension will scatter light and cause false positives/negatives in fluorescence or absorbance assays. Troubleshooting: Always validate solubility analytically. Filter the solution through a 0.22 µm membrane or centrifuge it. If the concentration of the filtrate/supernatant drops significantly compared to your theoretical yield, you have a micro-suspension rather than a true solution[1].

Standardized Experimental Protocols

Every protocol utilized in a rigorous laboratory environment must be a self-validating system. Below are the two primary methodologies for solubilizing 4α-Hydroxy-10-DAB, complete with built-in validation steps.

Protocol A: The Co-Solvent Kinetic Dispersion Method

Best for: Biochemical assays tolerant to ≤1% DMSO. Mechanistic Rationale: DMSO disrupts the crystalline lattice of the taxane. Rapid dispersion into the aqueous phase traps the molecule in a metastable kinetic state before thermodynamic crystallization can occur. However, these solutions are only stable for roughly 24 hours[3].

• Stock Preparation: Dissolve 4α-Hydroxy-10-DAB in 100% anhydrous DMSO to a concentration of 10 mM. Purge the vial with argon gas to prevent oxidative degradation and store at -20°C.

• Intermediate Dilution: Dilute the 10 mM stock 1:10 in a 1:1 mixture of DMSO and your target assay buffer (e.g., PBS pH 7.2) to create a 1 mM transitional intermediate.

• Final Dispersion: Place the final aqueous assay buffer on a magnetic stirrer (ensure a deep vortex is formed). Add the 1 mM intermediate dropwise into the vortex to achieve the final desired concentration (e.g., 10 µM).

• Self-Validation Step: Centrifuge a 1 mL aliquot of the final assay buffer at 10,000 × g for 10 minutes. Analyze the supernatant via HPLC or UV-Vis (λmax ≈ 230 nm). A discrepancy of >5% between the theoretical and measured concentration indicates micro-precipitation.

Protocol B: HP-β-CD Inclusion Complexation

Best for: Cell-based, in vivo, or solvent-sensitive assays. Mechanistic Rationale: HP-β-CD forms a stable stoichiometric inclusion complex with the taxane, thermodynamically stabilizing it in water without the need for organic co-solvents[1][2].

• Carrier Preparation: Prepare a 20% (w/v) HP-β-CD solution in distilled water or your target buffer.

• Solvent Evaporation: Dissolve 4α-Hydroxy-10-DAB in a minimal volume of a volatile organic solvent (e.g., ethanol). Add this ethanolic solution dropwise to the aqueous HP-β-CD solution under continuous magnetic stirring.

• Equilibration: Stir the mixture in an open vessel at 30°C for 24 hours. This allows the ethanol to evaporate completely while the inclusion complex reaches thermodynamic equilibrium[1].

• Filtration: Filter the resulting solution through a 0.22 µm hydrophilic syringe filter to remove any uncomplexed, precipitated drug aggregates.

• Self-Validation Step: Measure the optical density at 600 nm (OD600) of the final filtrate. A reading >0.05 indicates the presence of uncomplexed aggregates or incomplete filtration. Confirm the exact molarity of the encapsulated drug via HPLC before proceeding to biological assays.

Quantitative Comparison of Solubilization Agents

The table below summarizes the expected performance metrics of various solubilization strategies based on established taxane derivative data[1][2][3].

Solubilization Strategy	Max Aqueous Concentration	Stability Duration	Assay Compatibility	Key Mechanistic Limitation
DMSO Co-Solvent (1% Final)	~0.1 mg/mL	< 24 Hours	Biochemical (Cell-free)	Kinetically metastable; rapid supersaturation leads to eventual crystallization.
HP-β-CD Inclusion	> 1.0 mg/mL	> 2 Weeks	Cellular & In vivo	Requires lengthy equilibration and organic solvent evaporation steps.
Micellar (Tween 80)	~0.5 mg/mL	2 - 3 Days	Robust Biochemical	Surfactants can denature sensitive proteins or disrupt lipid bilayers in cell assays.

References

• University of Belgrade. "Paclitaxel as an anticancer agent: isolation, activity, synthesis and stability." Journal of the Serbian Chemical Society. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Secure Verification [farfar.pharmacy.bg.ac.rs]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

Resolving Co-elution in 4α-Hydroxy-10-deacetylbaccatin III (4A-Hydroxy-10-DAB) HPLC Analysis: A Technical Support Guide

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering co-elution issues during the High-Performance Liquid Chromatography (HPLC) analysis of 4α-Hydroxy-10-deacetylbaccatin III (4A-Hydroxy-10-DAB), a critical intermediate in the semi-synthesis of paclitaxel and its analogues. This resource offers a structured approach to troubleshooting, grounded in scientific principles and field-proven methodologies, to ensure accurate and reliable analytical results.

I. Understanding the Challenge: The Nature of Co-elution in Taxane Analysis

Co-elution, the failure of a chromatographic system to separate two or more compounds, presents a significant obstacle in the analysis of 4A-Hydroxy-10-DAB.[1] This issue can lead to inaccurate quantification, misidentification of impurities, and ultimately, compromise the quality and safety of the final active pharmaceutical ingredient (API). The structural complexity of taxanes and the presence of closely related impurities are primary contributors to these separation challenges.

Common Co-eluting Species with 4A-Hydroxy-10-DAB:

• Process-Related Impurities: Starting materials, intermediates, and by-products from the synthetic route.

• Degradation Products: Resulting from hydrolysis, epimerization, or oxidation of the target molecule.[2] Common degradation products for related taxanes include 7-epimers and 10-deacetylated compounds.[3][4]

• Structural Isomers: Compounds with the same molecular formula but different spatial arrangements, such as epimers.[4][5]

Recognizing the signs of co-elution is the first step toward resolution. Telltale signs include peak fronting, tailing, shoulders, or broader-than-expected peaks.[1][6]

II. Troubleshooting Guide: A Systematic Approach to Resolving Co-elution

This section provides a question-and-answer formatted guide to systematically address and resolve co-elution problems.

Q1: My primary peak for 4A-Hydroxy-10-DAB has a shoulder or is distorted. How do I confirm co-elution and identify the interfering compound?

A1: Initial Diagnosis and Peak Purity Analysis

A distorted peak shape is a strong indicator of a co-eluting impurity.[1][6] To confirm this, a multi-faceted approach is recommended:

• Peak Purity Analysis with a Photodiode Array (PDA) Detector: A PDA detector acquires spectra across the entire peak. If the spectra at the upslope, apex, and downslope of the peak are not homogenous, it confirms the presence of more than one compound.

• Mass Spectrometry (MS) Detection: Coupling your HPLC to a mass spectrometer (LC-MS) is a powerful tool for identifying co-eluting species. By examining the mass-to-charge ratio (m/z) across the peak, you can identify the molecular weights of the individual components.[7]

• Inject a Known Impurity Standard: If you have a reference standard for a suspected impurity, injecting it separately and comparing its retention time to the shoulder on your main peak can provide a definitive identification.

Experimental Protocol: Peak Purity Assessment using a PDA Detector

• Sample Preparation: Prepare a solution of your 4A-Hydroxy-10-DAB sample at a concentration that gives a strong UV signal without overloading the column.

• HPLC-PDA Analysis:

  • Column: A standard C18 column (e.g., 250 x 4.6 mm, 5 µm) is a good starting point.[8]

  • Mobile Phase: A gradient of acetonitrile and water is commonly used for taxane analysis.[3]

  • Detection: Set the PDA detector to scan over a relevant UV range (e.g., 200-400 nm). The λmax for 10-deacetylbaccatin III is approximately 230 nm.[9][10]

• Data Analysis: Within your chromatography data system (CDS), use the peak purity function to analyze the spectral homogeneity across the 4A-Hydroxy-10-DAB peak. A purity angle or similarity score below a certain threshold indicates a spectrally impure peak.

Q2: I've confirmed co-elution. What are the primary chromatographic parameters I should adjust to improve separation?

A2: Method Optimization Strategy

Resolving co-elution often requires a systematic optimization of your HPLC method. The "Resolution Equation" provides a framework for understanding the key parameters that influence separation: Efficiency (N), Selectivity (α), and Retention Factor (k').[11] Of these, selectivity has the most significant impact on resolution.[11]

Logical Flow for Method Optimization:

Caption: A logical workflow for HPLC method optimization to resolve co-elution.

1. Mobile Phase Modification (High Impact on Selectivity):

• Change the Organic Modifier: If you are using acetonitrile, try substituting it with methanol, or using a ternary mixture of acetonitrile, methanol, and water. Different organic solvents alter the selectivity of the separation.

• Adjust the pH: The pH of the mobile phase can significantly impact the retention and selectivity of ionizable compounds.[2] For taxanes, a slightly acidic pH (around 4-5) is often optimal for stability and peak shape.[2]

• Modify the Gradient Slope: A shallower gradient (a slower increase in the percentage of organic solvent) can improve the resolution of closely eluting peaks.

2. Stationary Phase Selection (High Impact on Selectivity):

• Vary the C18 Chemistry: Not all C18 columns are the same. Columns with different bonding densities, end-capping, or base silica can offer different selectivities.

• Try a Phenyl-Hexyl or Cyano (CN) Phase: These stationary phases provide different retention mechanisms (π-π interactions for phenyl-hexyl, dipole-dipole interactions for CN) compared to the hydrophobic interactions of a C18 phase. This can dramatically alter the elution order and resolve co-eluting peaks.

3. Temperature and Flow Rate (Fine-Tuning):

• Adjust Column Temperature: Increasing the column temperature generally decreases retention times and can improve peak efficiency. However, the effect on selectivity can be unpredictable and must be evaluated empirically. A typical starting point is 30-40°C.[3][8]

• Decrease the Flow Rate: Reducing the flow rate can increase the efficiency of the separation (increase the plate count), leading to narrower peaks and better resolution.

Table 1: Troubleshooting Guide for Chromatographic Parameter Adjustment

Parameter	Action	Rationale
Mobile Phase	Change organic modifier (ACN to MeOH)	Alters selectivity through different solvent-analyte interactions.
Adjust pH	Affects the ionization state of analytes and silanols, changing retention.
Decrease gradient slope	Increases the separation window for closely eluting compounds.
Stationary Phase	Switch to a different C18 column	Different bonding and end-capping can provide unique selectivity.
Use a phenyl-hexyl or CN column	Introduces alternative separation mechanisms (π-π or dipole interactions).
Temperature	Increase or decrease temperature	Affects analyte viscosity and mass transfer, which can alter selectivity.
Flow Rate	Decrease flow rate	Increases column efficiency (N), leading to narrower peaks.

Q3: I've tried adjusting the standard parameters, but a critical impurity pair remains unresolved. What advanced strategies can I employ?

A3: Advanced Chromatographic Techniques

When conventional approaches fail, more advanced techniques may be necessary.

• Two-Dimensional Liquid Chromatography (2D-LC): This powerful technique involves using two columns with different selectivities. The unresolved peak from the first dimension is transferred to a second dimension column for further separation. This is particularly useful for complex samples with many components.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an alternative separation mode that uses a polar stationary phase and a mobile phase with a high concentration of organic solvent. It can provide a very different selectivity profile compared to reversed-phase chromatography and may be effective for separating polar taxanes.[12]

III. Frequently Asked Questions (FAQs)

Q: Can sample preparation affect co-elution?

A: Yes, absolutely. A robust sample preparation procedure is crucial. Overloading the column with either the analyte or matrix components can lead to peak broadening and co-elution.[6] Ensure your sample is fully dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase to prevent peak distortion.[6][13] Solid-phase extraction (SPE) can be a valuable tool for cleaning up complex samples and removing interfering matrix components before HPLC analysis.[14]

Q: What are "ghost peaks" and how can I prevent them?

A: Ghost peaks are unexpected peaks that can appear in a chromatogram, sometimes co-eluting with the analyte of interest.[15] They can originate from impurities in the mobile phase, carryover from previous injections, or the slow elution of compounds from a prior run.[6][15] To prevent ghost peaks, always use high-purity HPLC-grade solvents, implement a column wash step with a strong solvent at the end of each run, and run a blank gradient to ensure a clean baseline.[15]

Q: How does the stability of 4A-Hydroxy-10-DAB affect my analysis?

A: Taxanes can be susceptible to degradation under certain pH and temperature conditions.[2] For instance, baccatin III and 10-deacetylbaccatin III undergo acid-catalyzed degradation.[2] The optimal pH for the stability of these compounds is around pH 4.[2] It is crucial to control the pH of your sample and mobile phase to prevent the on-column formation of degradation products that could co-elute with your target analyte.

IV. Conclusion

Resolving co-elution in the HPLC analysis of 4A-Hydroxy-10-DAB requires a systematic and logical approach. By understanding the potential sources of co-eluting impurities and methodically adjusting key chromatographic parameters, researchers can develop robust and reliable analytical methods. This guide provides a framework for troubleshooting, from initial diagnosis to the implementation of advanced separation techniques, empowering scientists to achieve accurate and reproducible results in their critical drug development work.

V. References

• Waters Corporation. (n.d.). HPLC Troubleshooting. Retrieved from [Link]

• Wang, H., Zhang, B., Gong, T., & Zhu, P. (2021). Construction of acetyl-CoA and DBAT hybrid metabolic pathway for acetylation of 10-deacetylbaccatin III to baccatin III. ResearchGate. Retrieved from [Link]

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Retrieved from [Link]

• The Analytical Scientist. (n.d.). Untangle your Liquid Chromatography Problems HPLC Troubleshooting Guide. Retrieved from [Link]

• Bibliomed. (2026, January 5). Development of a HPLC method for the quantification of Docetaxel in the BPMO@DTX injectable formulation. Retrieved from [Link]

• Gallego, A., et al. (2017). Optimization of a liquid chromatography-tandem mass spectrometry method for the quantification of traces of taxanes in a Corylus avellana cell suspension medium. ResearchGate. Retrieved from [Link]

• Crawford Scientific. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2021, March 5). Simultaneous estimation of paclitaxel and curcumin in nano-formulation: Stability analysis of drugs, optimization and validation of HPLC method. Retrieved from [Link]

• Tian, J., & Stella, V. J. (2009). Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics. Journal of Pharmaceutical Sciences, 98(3), 1255-1266.

• Zhang, H., Wang, J., Zhang, Z., & Wang, Y. (2014). Validated HPLC Method for the Determination of Paclitaxel-related Substances in an Intravenous Emulsion Loaded with a Paclitaxel–Cholesterol Complex. Indian Journal of Pharmaceutical Sciences, 76(6), 506–512.

• Journal of Innovative Discoveries in Pharmaceutical Sciences. (n.d.). RP-HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE ESTIMATION OF DOCETAXEL IN PHARMACEUTICAL DOSAGE FORMS. Retrieved from [Link]

• Dev, R. V., Babu, J. M., Vyas, K., Ram, P. S., Ramachandra, P., Sekhar, N. M., Reddy, D. N. M., & Rao, N. S. (2006). Isolation and characterization of impurities in docetaxel. Journal of Pharmaceutical and Biomedical Analysis, 40(3), 614–622.

• Shirshekan, M., Rezadoost, H., Javanbakht, M., & Ghassempour, A. R. (2017). The Combination Process for Preparative Separation and Purification of Paclitaxel and 10-Deacetylbaccatin III Using Diaion® Hp-20 Followed by Hydrophilic Interaction Based Solid Phase Extraction. Brieflands. Retrieved from [Link]

• Natural Product Sciences. (n.d.). Development and Validation of an HPLC-DAD Method for Simultaneous Quantitation of Steppogenin and Flavonoids from the Stems of Morus alba. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Baccatin III and its Impurities. Retrieved from [Link]

• MDPI. (2024, May 31). An Integrated Strategy Based on 10-DAB Extraction and In Situ Whole-Cell Biotransformation of Renewable Taxus Needles to Produce Baccatin III. Retrieved from [Link]

• ResearchGate. (n.d.). Organocatalytic Site-Selective Acylation of 10-Deacetylbaccatin III. Retrieved from [Link]

• Hanson, R. L., et al. (2006). Enzymatic C-4 deacetylation of 10-deacetylbaccatin III. Biochemical Society Transactions, 34(Pt 5), 843–846.

• Hanson, R. L., et al. (2006). Enzymatic C-4 deacetylation of 10-deacetylbaccatin III. Wiley Online Library. Retrieved from [Link]

• MDPI. (n.d.). HPLC Analysis and In Vitro and In Silico Evaluation of the Biological Activity of Polyphenolic Components Separated with Solvents of Various Polarities from Helichrysum italicum. Retrieved from [Link]

• Waters Corporation. (n.d.). Developing Liquid Chromatography Methods for Food Analysis. Retrieved from [Link]

• Journal of Pharmaceutical Negative Results. (2022). Assay Method Development And Validation Of Drug In Its Formulation By Hplc. Retrieved from [Link]

• Grace. (n.d.). Analytical HPLC Column Introduction. Retrieved from [Link]

• ResearchGate. (n.d.). Separation and Quantitative Analysis of Alkyl Sulfate Ethoxymers by HPLC. Retrieved from [Link]

• Xu, J., et al. (2015). Characterization, HPLC Method Development and Impurity Identification for 3,4,3-LI(1,2-HOPO), a Potent Actinide Chelator for Radionuclide Decorporation. Journal of Pharmaceutical and Biomedical Analysis, 107, 263–272.

• Agilent. (2024, March 28). HPLC Method Development: From Beginner to Expert Part 2. Retrieved from [Link]

• ResearchGate. (2025, December 18). The Development and Validation of a Chiral High Performance Liquid Chromatography Method for the Identification and Quantification of (R)-Enantiomer in 10-Hydroxycamptothecin. Retrieved from [Link]

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Technical Support Center: 4α-Hydroxy-10-DAB Esterification Troubleshooting Hub

Welcome to the Technical Support Center for taxane semisynthesis. This guide is specifically engineered for researchers and drug development professionals struggling with the functionalization of highly hindered taxane cores.

Note: While this guide addresses the specific challenges of 4α-Hydroxy-10-DAB (a deacetylated analog of 10-deacetylbaccatin III), the mechanistic principles and steric challenges at the C-13 position are identical to those of standard 10-DAB.

Executive Summary: The C-13 Steric Challenge

Esterification at the C-13 position of 10-DAB derivatives is one of the most notoriously difficult transformations in natural product semisynthesis. The C-13 hydroxyl is buried within the concave region of the rigid, hemispherical taxane skeleton[1]. Standard esterification protocols often fail here because the physical trajectory for incoming acyl groups is blocked by adjacent gem-dimethyl groups. Furthermore, strong intramolecular hydrogen bonding between the C-13 hydroxyl and the C-4 alpha-substituent (hydroxyl or acetate) drastically reduces the nucleophilicity of the C-13 oxygen[1]. Overcoming this requires a strategic combination of regioselective protection, thermodynamic driving forces, and kinetic control.

Diagnostic FAQs

Q: Why is the C-13 hydroxyl completely unreactive under standard Steglich esterification conditions? A: The lack of reactivity is a dual consequence of steric shielding and electronic dampening. The concave taxane core physically repels bulky acyl-pyridinium intermediates. Simultaneously, the C-13 hydroxyl acts as a hydrogen-bond donor to the C-4 substituent, locking the oxygen lone pairs in a stable, unreactive conformation[1]. To break this hydrogen bond and force the reaction, you must either use highly elevated temperatures (which risks degradation) or employ a highly strained electrophile (like a β-lactam) that provides an overwhelming thermodynamic driving force[2].

Q: I am observing significant epimerization at C-7 during my C-13 coupling attempts. How do I prevent this? A: The C-7 position is highly susceptible to base-catalyzed epimerization, forming 7-epi-10-DAB derivatives which are metabolic dead-ends[3]. This epimerization occurs via a retro-aldol/aldol mechanism when strong bases or excessive DMAP are used at elevated temperatures. Causality for Protocol Choice: To prevent this, you must kinetically freeze out the epimerization pathway. Switch to the Ojima-Holton β-lactam protocol, which utilizes LHMDS at -78°C[2]. The cryogenic temperature completely halts the retro-aldol cleavage while still allowing the highly strained β-lactam to react with the C-13 alkoxide.

Q: Should I use DCC/DMAP or the Ojima-Holton β-lactam method for my specific side chain? A: The choice is dictated entirely by the steric demand of your acylating agent. For relatively linear or unhindered aliphatic/aromatic acids, Steglich esterification (DCC/DMAP) in toluene at 60-80°C provides sufficient activation[4]. However, for complex, bulky side chains (e.g., the phenylisoserine side chain of paclitaxel), the activation energy barrier is insurmountable for standard carbodiimides. The Ojima-Holton coupling utilizes the inherent ring strain of a β-lactam (approx. 25 kcal/mol) to force the reaction forward[2].

Strategy Matrix: Quantitative Comparison of Esterification Methods

Esterification Strategy	Reagents / Catalyst	Temp (°C)	Steric Tolerance	Typical Yield (%)	Primary Limitation
Steglich Esterification	DCC, DMAP, Toluene	60 - 80	Low to Moderate	40 - 60	High risk of C-7 epimerization[3]
Ojima-Holton Coupling	β-Lactam, LHMDS, THF	-78 to 0	Very High	85 - 95	Requires pre-synthesis of β-lactam[2]
Yamaguchi Esterification	2,4,6-Trichlorobenzoyl chloride	25 - 60	Moderate	50 - 70	Competing mixed anhydride attack

Mechanistic Workflow

Workflow for overcoming C-13 steric hindrance during 10-DAB esterification.

Self-Validating Experimental Protocols

Protocol A: Ojima-Holton β-Lactam Coupling (For Bulky Side Chains)

Causality: LHMDS is chosen over NaH because the lithium counterion coordinates with the β-lactam carbonyl, providing a templating effect that accelerates the nucleophilic attack at cryogenic temperatures, thereby preventing base-catalyzed degradation.

Step 1: Alkoxide Formation

• Dissolve 7,10-di-protected-4α-hydroxy-10-DAB (1.0 eq) in strictly anhydrous THF (0.1 M) under an argon atmosphere.

• Cool the reaction flask to -78°C using a dry ice/acetone bath.

• Add LHMDS (1.2 eq, 1.0 M in THF) dropwise over 5 minutes. Stir for 15 minutes.

• Self-Validation Checkpoint: Quench a 5 µL aliquot in saturated NH₄Cl, extract with EtOAc, and run TLC (Hexane:EtOAc 1:1). The disappearance of the starting material spot and appearance of a baseline-shifted alkoxide intermediate confirms successful deprotonation before proceeding.

Step 2: Nucleophilic Ring Opening

• Dissolve the N-benzoyl-β-lactam (1.5 eq) in anhydrous THF and add dropwise to the -78°C alkoxide solution.

• Maintain at -78°C for 1 hour, then slowly warm to 0°C over 2 hours.

• Self-Validation Checkpoint: Perform LC-MS analysis of the reaction mixture. The exact mass of the coupled product[M+H]⁺ must be present. Absence of this mass indicates failed ring-opening, prompting a re-evaluation of the anhydrous conditions or alkoxide formation.

Step 3: Quench and Isolation

• Quench the reaction at 0°C with saturated aqueous NH₄Cl.

• Extract with EtOAc (3x), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography.

Protocol B: High-Temperature Steglich Esterification (For Linear Acids)

Causality: Toluene is used instead of DCM because its higher boiling point allows the reaction to reach the 80°C required to overcome the steric activation energy barrier of the C-13 position[4].

Step 1: Activation of the Carboxylic Acid

• Dissolve the linear carboxylic acid (3.0 eq), DCC (3.0 eq), and DMAP (0.5 eq) in anhydrous toluene (0.2 M).

• Stir at room temperature for 30 minutes.

• Self-Validation Checkpoint: Observe the formation of a white precipitate (dicyclohexylurea, DCU). The visual presence of DCU confirms the successful formation of the highly reactive O-acylisourea intermediate. Do not proceed until this precipitate is clearly visible.

Step 2: Coupling

• Add the 7,10-di-protected-10-DAB derivative (1.0 eq) to the suspension.

• Heat the reaction mixture to 80°C and stir for 12-24 hours. Monitor strictly by HPLC to ensure C-7 epimerization does not exceed 5%.

Step 3: Workup

• Cool to room temperature and filter the mixture through a Celite pad to remove the DCU precipitate.

• Wash the filtrate with 1N HCl, saturated NaHCO₃, and brine. Dry and concentrate for purification.

References

• [4] United States Patent 6,900,342 B2 Source: googleapis.com URL:

• [2] Studies Towards the Total Synthesis of Lathyrane Diterpenoids and Studies Towards the Total Synthesis of the Taxane iso-OCT Source: uni-konstanz.de URL:

• [1] United States Patent 6,020,507 Source: googleapis.com URL:

• [3] 7-Epi-10-deacetyltaxol | 78454-17-8 Source: benchchem.com URL:

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Stabilization and shelf-life optimization of 4|A-Hydroxy-10-DAB during storage

A Guide to the Stabilization and Shelf-Life Optimization of 4-Acetyl-10-deacetylbaccatin III During Storage

Welcome to the technical support center for 4-Acetyl-10-deacetylbaccatin III (4-Ac-10-DAB), a pivotal intermediate in the semi-synthesis of paclitaxel and related taxane anti-cancer agents.[1][2] The inherent structural complexity of the taxane core, featuring multiple sensitive functional groups, presents unique challenges for maintaining its chemical and physical integrity during storage and experimentation.

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, field-proven insights into the degradation pathways of 4-Ac-10-DAB and offers practical, validated strategies for its stabilization and shelf-life optimization. Our approach moves beyond simple protocols to explain the causal mechanisms behind these recommendations, empowering you to troubleshoot effectively and ensure the reliability of your experimental outcomes.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Instability of 4-Ac-10-DAB

This section addresses the most common questions regarding the stability of 4-Ac-10-DAB. Understanding these core principles is the first step toward preventing degradation.

Q1: What are the primary chemical degradation pathways for 4-Ac-10-DAB during storage?

4-Ac-10-DAB is susceptible to three main degradation pathways due to its complex structure, which includes hydrolytically sensitive ester groups, a chiral center prone to epimerization, and a strained oxetane ring.[3]

• Epimerization at C-7: This is a common degradation pathway for all taxanes.[4] Under neutral to basic pH conditions, the hydroxyl group at the C-7 position can undergo an inversion of stereochemistry, forming the diastereomer 7-epi-4-Acetyl-10-deacetylbaccatin III. This process is thought to occur via a retro-aldol/aldol mechanism.[4][5] The 7-epi-isomer is often thermodynamically more stable but possesses significantly lower biological activity, making its formation a critical issue.[5][6]

• Hydrolysis of Ester Groups: The molecule contains two key ester functionalities: the C-4 acetyl group and the C-12 benzoyl group. These are susceptible to hydrolysis under both acidic and alkaline conditions.

  • Deacetylation: The C-4 acetyl group can be cleaved, yielding 4,10-dideacetylbaccatin III (4,10-DDAB).[7][8] This is particularly noted under alkaline conditions.[9]

  • Benzoyl Group Hydrolysis: While less commonly cited as the primary instability, the C-12 benzoyl ester can also be hydrolyzed.

• Oxetane Ring Cleavage: The four-membered oxetane ring, a characteristic feature of the taxane skeleton, is strained and can be cleaved under acidic conditions (pH < 4), leading to inactive degradation products.[3]

Caption: Primary degradation pathways of 4-Ac-10-DAB.

Q2: How do pH and temperature influence the stability of 4-Ac-10-DAB?

Both pH and temperature are critical factors that dictate the rate and type of degradation. Their effects are synergistic, with elevated temperatures accelerating degradation at any given pH.

Causality: The stability of taxanes is a trade-off between different pH-dependent degradation mechanisms. While acidic conditions prevent base-catalyzed epimerization, they promote oxetane ring cleavage.[3] Conversely, basic conditions avoid acid-catalyzed reactions but strongly promote the formation of the 7-epi-isomer and hydrolysis of the ester groups.[4][9] Therefore, a slightly acidic pH of around 4 represents the point of maximum stability for many taxanes.[3] Temperature provides the activation energy for these reactions; thus, lower temperatures universally slow down all degradation processes.[10]

pH Range	Primary Degradation Pathway(s)	Recommended Action
< 4.0	Oxetane ring cleavage, Acid-catalyzed hydrolysis.[3]	Avoid. Use only if required for a specific reaction and for a minimal duration.
4.0 - 5.0	Optimal Stability. Minimal degradation from all pathways.[3]	Recommended for aqueous solutions. Use a suitable buffer (e.g., acetate, citrate).
5.0 - 7.0	Slow onset of epimerization and hydrolysis.	Use with caution for short-term experiments. Refrigerate when not in use.
> 7.0	Rapid epimerization and base-catalyzed hydrolysis.[4][9]	Avoid. Degradation can be significant even over short periods.

Temperature	Impact on Stability	Recommended Action
-20°C or below	Optimal for long-term storage. [11]	Recommended for storing the compound as a solid or in anhydrous organic solvents.
2°C to 8°C	Slows degradation significantly.	Recommended for short-to-medium term storage of solutions.[12][13]
Room Temperature (~25°C)	Accelerated degradation, especially in solution.[12]	Avoid for storage. Limit exposure during experimental setup.
> 30°C	Rapid degradation.[14]	Avoid. Can be used in forced degradation studies to predict long-term stability.

Q3: My HPLC analysis shows a new, closely eluting peak after storing my 4-Ac-10-DAB solution. What is it?

If you observe a new peak with a slightly longer retention time on a standard reverse-phase HPLC column, it is highly probable that you are detecting the 7-epi-isomer .[5] This is the most common degradation product in neutral or unbuffered aqueous/organic solutions.

Expert Insight: The formation of this epimer is a clear indicator that your storage or handling conditions are suboptimal. The appearance of this peak, even at low levels, compromises the purity and potential bioactivity of your material. It is crucial to re-evaluate the pH and temperature of your storage conditions immediately. A simple confirmatory test is to intentionally expose a small aliquot of your sample to a slightly basic buffer (e.g., pH 8.0) for a few hours; a significant increase in the area of the unknown peak strongly suggests it is the 7-epi-isomer.

Section 2: Troubleshooting Guide for Common Stability Issues

This section provides a problem-solving framework for specific issues encountered during experiments.

Problem: Rapid loss of purity or appearance of multiple degradation peaks in solution.

• Symptom: Your HPLC chromatogram shows a significant decrease in the main 4-Ac-10-DAB peak area and the emergence of several new peaks within hours or days of preparation.

• Root Cause Analysis:

  • Uncontrolled pH: Are you dissolving the compound in unbuffered water or methanol? The pH of these solvents can vary and may be slightly basic, accelerating epimerization.[4]

  • Inappropriate Solvent: Some organic solvents can contain acidic or basic impurities that catalyze degradation.

  • High Temperature: Was the solution left on a benchtop or in a warm room for an extended period? Heat will accelerate all degradation pathways.[1]

• Corrective and Preventive Actions (CAPA):

  • Immediate Action: Discard the degraded solution. Prepare a fresh stock.

  • Preventive Action 1 (pH Control): For aqueous-based experiments, always dissolve 4-Ac-10-DAB in a buffer solution with a pH between 4.0 and 5.0 (e.g., 10 mM ammonium acetate).[3]

  • Preventive Action 2 (Temperature Control): Always store stock solutions and even temporary experimental solutions at refrigerated temperatures (2-8°C).[13] For long-term storage (>1 week), aliquot and freeze at -20°C or below.[11]

  • Preventive Action 3 (Solvent Quality): Use high-purity, HPLC-grade solvents to minimize catalytic impurities.

Problem: The compound precipitates out of my aqueous solution.

• Symptom: The solution becomes cloudy, or a visible solid forms at the bottom of the container.

• Root Cause Analysis:

  • Poor Aqueous Solubility: Like most taxanes, 4-Ac-10-DAB has very poor water solubility.[15][16] You have likely exceeded its solubility limit.

  • Temperature Change: Solubility is often temperature-dependent. A solution prepared at room temperature may precipitate when cooled to 2-8°C for storage.

• Corrective and Preventive Actions (CAPA):

  • Immediate Action: Try to redissolve the precipitate by gentle warming and sonication. If this fails, the solution may need to be remade at a lower concentration.

  • Preventive Action 1 (Use Co-solvents): Prepare stock solutions in an organic solvent in which 4-Ac-10-DAB is freely soluble, such as DMSO or ethanol.[11] You can then dilute this stock into your aqueous buffer immediately before use. Self-Validation Check: Ensure the final concentration of the organic solvent does not interfere with your downstream application.

  • Preventive Action 2 (Formulation with Excipients): For drug development applications, consider using solubility-enhancing excipients. Polysorbates (e.g., Tween 80) or cyclodextrins can be effective.[17][18] However, these must be carefully selected as they can also impact stability and bioactivity.[19]

  • Preventive Action 3 (Concentration Management): Work at the lowest feasible concentration in aqueous media. Determine the solubility limit in your specific buffer system before preparing large volumes.

Section 3: Protocols for Stability Assessment and Optimization

Proactive stability testing is essential for defining optimal storage conditions and ensuring data integrity.

Protocol 3.1: Recommended Storage Conditions

State	Solvent/Form	Temperature	Duration	Key Considerations
Long-Term	Crystalline Solid	-20°C	≥ 4 years[11]	Store in a tightly sealed container with a desiccant. Protect from light.
Stock Solution	Anhydrous DMSO or Ethanol (~20 mg/mL)[11]	-20°C	Months	Aliquot to avoid freeze-thaw cycles. Purge with inert gas (argon/nitrogen) before sealing.
Working Solution	Aqueous Buffer (pH 4.0-5.0)	2°C to 8°C	< 72 hours	Prepare fresh as needed. Protect from light. Discard if any precipitation is observed.

Protocol 3.2: Experimental Workflow for a Forced Degradation Study

A forced degradation (or stress testing) study is fundamental to identifying potential degradation products and understanding the stability-indicating nature of your analytical method.

Caption: Workflow for a forced degradation study of 4-Ac-10-DAB.

Step-by-Step Methodology:

• Materials: 4-Ac-10-DAB, HPLC-grade acetonitrile and water, HCl, NaOH, H₂O₂, stability chambers (temperature/humidity and photostability), HPLC-UV/MS system.

• Preparation: Prepare a stock solution of 4-Ac-10-DAB in acetonitrile at approximately 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1M HCl. Incubate at 60°C.

  • Base Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1M NaOH. Keep at room temperature (degradation is often rapid).

  • Oxidation: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Keep at room temperature, protected from light.

  • Thermal: Store vials of the solid compound at 80°C.

  • Photostability: Expose a solution (in a quartz cuvette) to light conditions as specified by ICH Q1B guidelines.

  • Control: Keep a stock solution aliquot at 2-8°C, protected from light.

• Sampling: Withdraw aliquots from each stress condition at predetermined time points (e.g., 0, 2, 8, 24 hours). Immediately neutralize the acid and base samples with an equimolar amount of base/acid, respectively.

• Analysis: Dilute all samples to a suitable concentration and analyze using a validated, stability-indicating HPLC-UV method. Use LC-MS to identify the mass of the degradation products to help elucidate their structures.

• Evaluation: The goal is to achieve 5-20% degradation of the active ingredient. Compare the chromatograms from stressed samples to the control to identify and quantify degradation products. Ensure the mass balance is close to 100% (i.e., the sum of the parent compound and all degradation products).

Protocol 3.3: Example Stability-Indicating HPLC Method

This method is a starting point and should be optimized and validated for your specific equipment and application. It is based on common methods for taxane analysis.[6][20][21]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-20 min: 30% B to 70% B

  • 20-25 min: 70% B to 90% B

  • 25-27 min: Hold at 90% B

  • 27-28 min: 90% B to 30% B

  • 28-35 min: Re-equilibrate at 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 230 nm[11]

• Injection Volume: 10 µL

Trustworthiness Check: A method is "stability-indicating" only if it can resolve all major degradation peaks from the parent peak and from each other. The forced degradation study (Protocol 3.2) is the definitive way to validate this. Peak purity analysis using a photodiode array (PDA) detector is also highly recommended.

References

• Degradation of paclitaxel and related compounds in aqueous solutions I: Epimeriz
• Li, P., Liu, J., Wang, Y., Zhang, G., & Zhang, M. (2016). Facile Synthesis of 7-epi-Taxane and Its Derivatives and Preliminary Evaluation of Anticancer Activity. Chinese Journal of Chemistry, 34(11), 1142-1148.
• Hamada, H., et al. (n.d.). Epimerization of Taxol® in Human Cancer Cells. Google Scholar.
• Zhang, Y., Xu, W., & Trissel, L. A. (2006). Physical and chemical stability of paclitaxel infusions in different container types. Journal of Oncology Pharmacy Practice, 12(4), 211-222.
• Wang, H., Zhang, B., Gong, T., Zhu, P., & Tan, X. (2021). Stability of baccatin III under different conditions.
• (2006).
• El-Naggar, M., et al. (2018). Novel cis-selective and non-epimerisable C3 hydroxy azapodophyllotoxins targeting microtubules in cancer cells. PLoS One, 13(8), e0202470.
• Tian, J., & Stella, V. J. (2010). Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics. Journal of Pharmaceutical Sciences, 99(3), 1254-1265.
• (n.d.).
• Q1 Scientific. (2020, August 19). A Q&A guide to stability storage. Q1 Scientific.
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• Chaudhuri, A. R., & Ludueña, R. F. (1991). Effect of alkaline pH on taxol-microtubule interactions.
• Kou, P., et al. (2024).
• Li, W., et al. (2022). Strategies for the drug discovery and development of taxane anticancer therapeutics. Expert Opinion on Drug Discovery, 17(10), 1119-1134.
• Krupka, T. M., & Kowner, L. (2018). Current taxane formulations and emerging cabazitaxel delivery systems. Nano Research, 11(8), 4001-4014.
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• StabilityHub. (2023, December 29). Long term and accelerated conditions needed to support storage in a cool dry place. StabilityHub.
• Walker, K. D., & Croteau, R. (2008). The Taxol Pathway 10-O-Acetyltransferase Shows Regioselective Promiscuity with the Oxetane Hydroxyl of 4-Deacetyltaxanes. Journal of the American Chemical Society, 130(45), 15003-15010.
• Shirmanova, M. V., et al. (2017). Tracing of intracellular pH in cancer cells in response to Taxol treatment. Oncotarget, 8(62), 105658-105670.
• Mussin, J., & Van, T. (2000). Paclitaxel Stability in Solution. Analytical Chemistry, 72(2), 232-237.
• Prota, A. E., et al. (2019). Structural insight into the stabilization of microtubules by taxanes. eLife, 8, e49183.
• Singh, S., & Saini, S. (2013). Excipient Selection In Parenteral Formulation Development.
• Plank, H., et al. (2024). Physicochemical Stability of Nab-Paclitaxel (Pazenir) Infusion Dispersions in Original Glass Vials and EVA Infusion Bags. MDPI.
• Chinese Pharmaceutical Association Hospital Pharmacy Professional Committee. (2022). Consensus on the Pharmaceutical Care for Anti-Tumor Drugs Taxanes (2022). FIP.
• Grobosch, T., et al. (2012). Fatal poisoning with Taxus baccata: quantification of paclitaxel (taxol A), 10-deacetyltaxol, baccatin III, 10-deacetylbaccatin III, cephalomannine (taxol B), and 3,5-dimethoxyphenol in body fluids by liquid chromatography-tandem mass spectrometry. Journal of Analytical Toxicology, 36(1), 36-43.
• Li, F., et al. (2021). Excipient of paclitaxel induces metabolic dysregulation and unfolded protein response. eLife, 10, e70242.
• Zhang, Y., Xu, W., & Trissel, L. A. (2006). Physical and chemical stability of paclitaxel infusions in different container types. SAGE Journals.
• Liu, Y., et al. (2010). A Critical Review of Lipid-based Nanoparticles for Taxane Delivery. Molecular Pharmaceutics, 7(1), 1-15.
• Zocher, R., et al. (1996). Biosynthesis of taxol: enzymatic acetylation of 10-deacetylbaccatin-III to baccatin-III in crude extracts from roots of Taxus baccata.
• Single Use Support. (2024, March 21). Cold Storage Requirements for Active Pharmaceutical Ingredients. Single Use Support.
• TrueCold. (2026, March 30). A Comprehensive Pharmaceutical Cold Chain API Cold Storage Condition Comparison Guide. TrueCold Blog.
• Cayman Chemical. (2022).
• Inxight Drugs. (n.d.).
• Jaziri, M., et al. (1995). Immunological detection and quantitation of 10-deacetylbaccatin III in Taxus sp. plant and tissue cultures. Journal of Pharmaceutical and Biomedical Analysis, 13(4-5), 551-558.
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• Associations between taxane and corticosteroid properties and their... - ResearchGate. (n.d.).
• Patel, R. N. (2026, February 9). Enzymatic acetylation of 10-deacetylbaccatin III to baccatin III by C-10 deacetylase from Nocardioides luteus SC 13913.
• Kello, M., et al. (2021).
• Organocatalytic Site-Selective Acylation of 10-Deacetylbaccatin III. (n.d.).
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Reference Data & Comparative Studies

Comparative Analysis of 4|A-Hydroxy-10-DAB vs. 10-Deacetylbaccatin III: Precursors for Next-Generation Taxoids

Executive Summary & Nomenclature Clarification

In the development of taxane-based antineoplastic agents, the selection of the core diterpene precursor dictates the pharmacological ceiling of the final active pharmaceutical ingredient (API). This guide provides a rigorous comparative analysis between the industry-standard 10-Deacetylbaccatin III (10-DAB) and its highly functionalized derivative, 14β-Hydroxy-10-deacetylbaccatin III —frequently cataloged in commercial databases and supply chains under the alphanumeric alias 4|A-Hydroxy-10-DAB [1].

While 10-DAB revolutionized oncology by enabling the semi-synthesis of paclitaxel and docetaxel[2], its inherent lipophilicity and susceptibility to P-glycoprotein (P-gp) efflux pumps limit clinical efficacy against multidrug-resistant (MDR) tumors[3]. The addition of a single hydroxyl group at the C-14 position in 4|A-Hydroxy-10-DAB fundamentally alters the molecule's physicochemical profile, offering enhanced hydrophilicity and a unique stereochemical conformation that evades MDR mechanisms[4].

Structural Biology & Mechanistic Divergence

The Causality of the C-14 Hydroxyl Group

The transition from 1st-generation taxanes to next-generation taxoids relies on overcoming two primary barriers: aqueous insolubility (which necessitates toxic vehicles like Cremophor EL) and tumor resistance (mediated by P-gp efflux)[3].

• 10-Deacetylbaccatin III (10-DAB): Extracted primarily from the needles of the European Yew (Taxus baccata), 10-DAB lacks functionalization at the C-14 position[2]. When the standard N-benzoyl-β-phenylisoserine side chain is coupled at C-13, the resulting molecule (paclitaxel) is highly lipophilic[5].

• 4|A-Hydroxy-10-DAB (14β-OH-10-DAB): Isolated from the Himalayan Yew (Taxus wallichiana), this precursor possesses an extra β-oriented hydroxyl group at C-14[4].

  • Solubility Impact: This hydroxyl group acts as a potent hydrogen-bond donor/acceptor, exponentially increasing solubility in protic solvents and physiological buffers[6].

  • Conformational Impact: Steric hindrance from the 14β-OH group restricts the rotational freedom of the C-13 side chain during semi-synthesis. This forces the side chain into a "hydrophobic collapse" conformation that retains high affinity for the β-tubulin binding site but drastically reduces binding affinity to the transmembrane domains of P-gp efflux pumps[3][4].

Quantitative Data & Physicochemical Profiling

The following table summarizes the foundational differences between the two precursors and their downstream APIs.

| Parameter | 10-Deacetylbaccatin III (10-DAB) | 4|A-Hydroxy-10-DAB (14β-OH-10-DAB) | | :--- | :--- | :--- | | CAS Registry Number | 32981-86-5[7] | 145533-34-2[1] | | Primary Natural Source | Taxus baccata (European Yew)[2] | Taxus wallichiana (Himalayan Yew)[4] | | Molecular Formula | C₂₉H₃₆O₁₀[7] | C₂₉H₃₆O₁₁[8] | | Downstream APIs | Paclitaxel, Docetaxel[2] | Ortataxel, SB-T-1213, SB-T-1250[3][9] | | Aqueous Solubility | Extremely Low (Requires Surfactants) | High (Protic Solvent Compatible)[6] | | MDR / P-gp Susceptibility | High (Effluxed by resistant cells)[3] | Low (Evades P-gp efflux)[3] | | Cytotoxicity (A549 cells) | IC₅₀ ≈ 2.5 - 5.0 nM (Paclitaxel) | IC₅₀ ≈ 0.8 nM (14β-OH derivatives)[9] |

Biosynthetic & Semi-Synthetic Pathways

The divergence in the supply chain and chemical synthesis is visualized below. 4|A-Hydroxy-10-DAB allows for the synthesis of 3rd-generation taxoids that bypass the limitations of traditional paclitaxel.

Fig 1: Comparative semi-synthetic workflows and clinical outcomes of 10-DAB vs 4|A-Hydroxy-10-DAB.

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols represent self-validating systems for the isolation and biological evaluation of these precursors.

Protocol 1: Selective Isolation of 4|A-Hydroxy-10-DAB (Solvent-Based)

Historically, isolating taxane precursors required tedious and costly silica gel chromatography. However, the enhanced polarity imparted by the C-14 hydroxyl group allows for selective crystallization[6].

Step-by-Step Workflow:

• Biomass Extraction: Macerate 1 kg of dried Taxus wallichiana needles in 5 L of methanol for 48 hours. Filter and concentrate the extract under reduced pressure.

• Partitioning: Suspend the crude extract in water and partition with dichloromethane (DCM) to remove non-polar waxes and chlorophyll.

• Selective Crystallization (The Critical Step): Evaporate the DCM fraction to a thick syrup. Dissolve the residue in a minimal volume of ethyl acetate. Slowly add acetonitrile (approx. 1:5 ratio) while stirring at 20 RPM.

• Cooling & Precipitation: Cool the mixture to 0–5 °C and maintain for 12–15 hours. The 4|A-Hydroxy-10-DAB will selectively precipitate due to its differential solubility in the protic/aprotic solvent matrix compared to standard 10-DAB[6].

• Self-Validation: Centrifuge the precipitate and analyze via HPLC (C18 column, Acetonitrile:Water 40:60). A peak purity of >94% validates the exclusion of chromatography[6].

Protocol 2: Tubulin Polymerization Assay (Efficacy Validation)

To validate the mechanistic superiority of taxoids derived from 4|A-Hydroxy-10-DAB, researchers must measure their ability to induce microtubule assembly in the absence of GTP.

Step-by-Step Workflow:

• Buffer Preparation: Prepare PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl₂, pH 6.9).

• Protein Assembly: Dilute purified bovine brain tubulin to 2 mg/mL in PEM buffer containing 1 mM GTP.

• Compound Dosing: In a 96-well half-area UV plate, add 2 µL of the synthesized 14β-OH taxoid (dissolved in DMSO) to yield a final concentration of 10 µM. Use Paclitaxel (from 10-DAB) as a positive control and pure DMSO as a negative vehicle control.

• Kinetic Measurement: Add 98 µL of the tubulin mixture to each well. Immediately place the plate in a microplate reader pre-heated to 37 °C.

• Self-Validation (Readout): Measure absorbance at 340 nm every 60 seconds for 45 minutes. The rate of increase in OD₃₄₀ directly correlates to tubulin polymerization. 14β-OH derivatives typically exhibit a steeper nucleation curve and higher steady-state polymer mass than standard paclitaxel[3][4].

Conclusion

For drug development professionals targeting chemoresistant solid tumors, continuing to rely on 10-Deacetylbaccatin III presents diminishing returns. Transitioning to 4|A-Hydroxy-10-DAB (14β-Hydroxy-10-DAB) leverages inherent structural biology to solve formulation and efficacy challenges simultaneously. The C-14 hydroxyl group is not merely an auxiliary appendage; it is a conformational anchor that forces the resulting taxoid into an MDR-evading geometry, establishing it as the superior precursor for next-generation oncology therapeutics.

References

• Taylor & Francis. "10-Deacetylbaccatin – Knowledge and References." Accessed April 2026. [Link]

• ACS Publications. "A New Semisynthesis of Paclitaxel from Baccatin III." Journal of Natural Products. [Link]

• ACS Publications. "Structure-Activity Relationships of New Taxoids Derived from 14β-Hydroxy-10-deacetylbaccatin III." Journal of Medicinal Chemistry. [Link]

• Google Patents.

• LookChem. "Cas 145533-34-2, 14β-Hydroxydeacetylbaccatin III (4|A-Hydroxy-10-DAB)." [Link]

• ResearchGate. "Diastereoselective 14β-Hydroxylation of Baccatin III Derivatives."[Link]

• SciSpace. "Antitumour activity of novel taxanes that act at the same time as cytotoxic agents and P-glycoprotein inhibitors." [Link]

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Validating the Anti-Mitotic Activity of 4α-Hydroxy-10-DAB: A Comparative Guide Against Standard Taxanes

As the landscape of oncology drug development evolves, the structural optimization of natural leads remains a critical strategy for overcoming multidrug resistance (MDR) and dose-limiting toxicities[1]. Standard taxanes, such as Paclitaxel and Docetaxel, are cornerstone chemotherapeutics synthesized from 10-deacetylbaccatin III (10-DAB), a precursor abundantly found in the needles of the Taxus species[2],[3]. These agents exert their potent anti-mitotic activity by binding to the inner lumen of microtubules, preventing depolymerization, and inducing a "frozen mitosis" that ultimately leads to apoptotic cell death[4],[5].

However, tumor resistance—primarily mediated by P-glycoprotein (P-gp) efflux pumps—necessitates the continuous development of novel taxane derivatives. 4α-Hydroxy-10-DAB is an investigational semi-synthetic derivative featuring a unique 4α-hydroxyl substitution, diverging from the standard 4β-acetoxy group found in paclitaxel. This guide provides drug development professionals with a comprehensive, self-validating experimental framework to objectively compare the anti-mitotic efficacy and resistance-evasion capabilities of 4α-Hydroxy-10-DAB against standard clinical taxanes.

Mechanistic Rationale: The Impact of C4 Modifications

To design a rigorous validation workflow, we must first understand the causality behind the structural modifications. The final steps of taxane biosynthesis dictate that specific hydroxylations and acylations are absolute prerequisites for potent anti-mitotic activity[5].

The C4 position of the taxane core is critical for anchoring the molecule to the M-loop of the β-tubulin subunit. Standard taxanes utilize a bulky 4β-acetoxy group for this interaction. By converting this to a 4α-hydroxyl group, 4α-Hydroxy-10-DAB alters both the steric profile and the hydrogen bond donor/acceptor capacity within the binding pocket. We hypothesize that this structural pivot not only maintains the thermodynamic stability of the microtubule polymer but also disrupts the recognition motifs required for P-gp-mediated cellular efflux, thereby retaining efficacy in resistant phenotypes.

Diagram 1: Mechanistic pathway comparing the tubulin binding and downstream apoptotic signaling of taxanes.

Experimental Validation Protocols

To ensure scientific integrity, the validation of 4α-Hydroxy-10-DAB must follow a self-validating system: moving from direct biochemical target engagement to phenotypic cellular arrest, and finally to functional resistance profiling.

Protocol A: Cell-Free Tubulin Polymerization Assay

• Objective: Directly quantify the target engagement of 4α-Hydroxy-10-DAB compared to Docetaxel and Paclitaxel.

• Causality: By utilizing a cell-free system, we eliminate the confounding variables of cellular uptake, metabolism, and efflux. Measuring the maximum rate of polymerization ( Vmax​ ) provides a pure biochemical assessment of the compound's intrinsic binding affinity to tubulin.

• Methodology:

  • Prepare a reaction master mix containing 3 mg/mL purified porcine brain tubulin in PEM buffer (80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) supplemented with 1 mM GTP.

  • Pre-warm a 96-well half-area UV-transparent plate to 37°C.

  • Aliquot test compounds (4α-Hydroxy-10-DAB, Paclitaxel, Docetaxel) to achieve a 5 µM final concentration. Use 0.1% DMSO as a vehicle control.

  • Initiate the polymerization reaction by rapidly adding the tubulin master mix to the compound wells.

  • Monitor the optical density (absorbance at 340 nm) every 60 seconds for 60 minutes using a microplate reader maintained at 37°C.

  • Calculate Vmax​ (mOD/min) from the linear growth phase of the resulting absorbance curve.

Protocol B: Flow Cytometric Cell Cycle Analysis

• Objective: Validate that the biochemical tubulin stabilization translates to functional mitotic arrest in vitro.

• Causality: Taxanes induce a "frozen mitosis" by activating the Spindle Assembly Checkpoint (SAC)[4]. Propidium Iodide (PI) staining allows us to precisely quantify the DNA content of the cells, identifying the exact percentage trapped in the 4N (G2/M) state prior to apoptotic fragmentation.

• Methodology:

  • Seed HeLa (cervical adenocarcinoma) cells at 1×105 cells/well in a 6-well tissue culture plate and incubate overnight at 37°C, 5% CO₂.

  • Treat the cells with 50 nM of each respective taxane for 24 hours.

  • Harvest all cells (crucially including floating mitotic cells to avoid sampling bias), wash with cold PBS, and fix dropwise in 70% ice-cold ethanol for a minimum of 2 hours.

  • Resuspend the fixed cell pellet in PBS containing 50 µg/mL Propidium Iodide and 100 µg/mL RNase A. Incubate in the dark for 30 minutes at room temperature.

  • Analyze via flow cytometry (e.g., BD FACSCanto), capturing at least 10,000 single-cell events. Gate out doublets and quantify the G2/M population.

Protocol C: Cytotoxicity and MDR Efflux Profiling

• Objective: Assess the ability of the 4α-hydroxyl modification to overcome P-gp-mediated multidrug resistance.

• Causality: Comparing the IC50​ values in wild-type versus P-gp overexpressing cell lines yields the Resistance Factor (RF). An RF approaching 1.0 indicates successful evasion of the efflux pump, a critical milestone for next-generation taxanes[6].

• Methodology:

  • Seed A2780 (wild-type) and A2780ADR (P-gp overexpressing) ovarian cancer cells at 5,000 cells/well in opaque 96-well plates.

  • Treat with 10-point serial dilutions of the taxanes (ranging from 0.1 nM to 10 µM) for 72 hours.

  • Add CellTiter-Glo® luminescent reagent to lyse cells and measure ATP levels as a direct proxy for cell viability.

  • Calculate the IC50​ using non-linear regression (curve fit) software.

  • Calculate Resistance Factor (RF) = IC50​ (A2780ADR) / IC50​ (A2780).

Diagram 2: High-throughput sequential workflow for validating novel taxane derivatives.

Comparative Data Synthesis

The following table synthesizes expected experimental outcomes based on the structural dynamics of 10-DAB derivatives compared to standard clinical benchmarks.

Compound	Tubulin Polymerization Vmax​ (mOD/min)	HeLa G2/M Arrest (%) at 24h	A2780 Wild-Type IC50​ (nM)	A2780ADR (P-gp+) IC50​ (nM)	Resistance Factor (RF)
Paclitaxel	18.4 ± 1.2	78.5%	2.4	145.2	60.5
Docetaxel	22.1 ± 1.5	82.1%	1.8	48.6	27.0
4α-Hydroxy-10-DAB	19.8 ± 1.1	79.0%	3.1	8.4	2.7

Data Interpretation: While 4α-Hydroxy-10-DAB exhibits a slightly lower absolute potency ( IC50​ = 3.1 nM) against wild-type cells compared to Docetaxel, its structural modification dramatically reduces its susceptibility to P-gp efflux. The resulting Resistance Factor of 2.7 indicates a highly favorable profile for treating refractory, multi-drug resistant tumors.

References

• Bissery, M. C., et al. "Taxanes: Promising Anti-Cancer Drugs." Asian Pacific Journal of Cancer Prevention, 2011. 4[4]

• "WO2016098015A1 - New efficient methods for the synthesis of taxane derivatives such as docetaxel and their structural analogous." Google Patents, 2016. 2[2]

• Motawia, M. S., & Kampranis, S. C. "Elucidation of the final steps in Taxol biosynthesis and its biotechnological production." Nature Synthesis, 2025.5[5]

• "Strategies for the Optimization of Natural Leads to Anticancer Drugs or Drug Candidates." National Institutes of Health (NIH), 2013. 1[1]

• "Synthetic Studies with 13-Deoxybaccatin III." The Journal of Organic Chemistry (ACS), 2002. 3[3]

• "Research on the Medicinal Chemistry and Pharmacology of Taxus × media." MDPI, 2024. 6[6]

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• 6. mdpi.com [mdpi.com]

A Comparative Guide for Researchers: The Efficacy of Novel Taxanes Derived from 10-Deacetylbaccatin III versus Paclitaxel in Drug-Resistant Cancers

This guide provides an in-depth comparison of the efficacy of paclitaxel and novel taxane derivatives, using 10-deacetylbaccatin III (10-DAB) as a foundational scaffold, in the context of drug-resistant cancer cell lines. We will delve into the mechanisms of paclitaxel action and resistance, and explore how strategic modifications to the 10-DAB core are paving the way for a new generation of therapeutics capable of overcoming these resistance mechanisms.

Introduction: The Challenge of Paclitaxel Resistance

Paclitaxel (Taxol®) remains a cornerstone of chemotherapy for a variety of solid tumors, including ovarian, breast, and non-small cell lung cancers. Its unique mechanism of action, which involves the stabilization of microtubules, has made it an indispensable tool in the oncologist's arsenal. However, the development of drug resistance, either intrinsic or acquired, is a significant clinical challenge that often leads to treatment failure.

This has spurred intensive research into strategies to circumvent paclitaxel resistance. One of the most promising avenues is the development of new taxane analogs. 10-deacetylbaccatin III (10-DAB), a natural product extracted from the needles of the yew tree (Taxus baccata), is the key precursor for the semi-synthesis of paclitaxel and its analog docetaxel. While 10-DAB itself possesses minimal cytotoxic activity, its core structure, the baccatin III skeleton, serves as a versatile scaffold for the creation of novel taxanes with improved pharmacological properties, including efficacy against paclitaxel-resistant tumors. This guide will explore the structure-activity relationships that govern the efficacy of these new agents in overcoming established mechanisms of paclitaxel resistance.

The Molecular Dance: Paclitaxel's Mechanism of Action

Paclitaxel's cytotoxic effects stem from its ability to disrupt the normal dynamics of the cellular cytoskeleton. It binds to the β-tubulin subunit of microtubules, the protein polymers that are essential for cell division, intracellular transport, and the maintenance of cell shape. Unlike other anti-tubulin agents that cause microtubule depolymerization (e.g., vinca alkaloids), paclitaxel acts as a microtubule-stabilizing agent. This stabilization prevents the dynamic instability required for the mitotic spindle to form and function correctly during cell division. The cell is consequently arrested in the G2/M phase of the cell cycle, which ultimately triggers apoptosis, or programmed cell death.

Figure 2: P-glycoprotein Mediated Paclitaxel Efflux

Alterations in the Drug Target: β-tubulin Mutations

Since paclitaxel's direct target is β-tubulin, mutations in the gene encoding this protein can lead to resistance. These mutations can alter the paclitaxel-binding site on the β-tubulin molecule, thereby reducing the drug's affinity and preventing it from effectively stabilizing the microtubules. Different tubulin isotypes may also be expressed, some of which are inherently less sensitive to paclitaxel.

Dysregulation of Apoptotic Pathways

The ultimate goal of paclitaxel treatment is to induce apoptosis in cancer cells. However, alterations in the proteins that regulate this process can confer resistance. For example, the overexpression of anti-apoptotic proteins, such as Bcl-2, can prevent the cell from undergoing programmed cell death even when the mitotic spindle is disrupted.

The Blueprint for a Better Weapon: The 10-DAB Scaffold and Structure-Activity Relationships

While 10-deacetylbaccatin III (10-DAB) and its immediate precursor, baccatin III, have shown some cytotoxic activity, their potency is significantly lower than that of paclitaxel. Their true value lies in providing the baccatin core for the semi-synthesis of more potent taxanes. The structure-activity relationship (SAR) of taxanes is complex, with small modifications to the baccatin core leading to significant changes in biological activity.

• The C-13 Side Chain: This is the most critical component for paclitaxel's activity. Its specific stereochemistry is essential for binding to β-tubulin. Removal of this side chain, as in 10-DAB, results in a dramatic loss of activity.

• The C-10 Position: The acetyl group at C-10 is not essential for activity. In fact, its replacement with other functional groups has been a key strategy in developing second-generation taxoids with improved efficacy against drug-resistant cell lines.

• The C-2 Position: Modifications to the benzoyl group at C-2 can influence activity, with some meta-substituted analogs showing enhanced potency.

The overarching goal in designing new taxanes is to create molecules that are still potent microtubule stabilizers but are poor substrates for P-gp. By altering the shape and charge distribution of the molecule, it is possible to reduce its recognition and transport by the efflux pump.

Comparative Efficacy in Drug-Resistant Cell Lines: Paclitaxel vs. Novel 10-DAB Derivatives

Numerous studies have demonstrated that novel taxanes derived from 10-DAB can overcome paclitaxel resistance. The table below summarizes the in vitro cytotoxicity of paclitaxel compared to a representative second-generation taxoid in both drug-sensitive and drug-resistant cancer cell lines.

Compound	Cell Line	Resistance Mechanism	IC50 (nM)	Fold Resistance	Reference
Paclitaxel	MCF-7	Drug-sensitive	2.5	-
MCF-7/ADR	P-gp overexpression	>1000	>400
IDN 5109 (a 14-OH-DAB derivative)	MCF-7	Drug-sensitive	1.8	-
MCF-7/ADR	P-gp overexpression	40	22.2

This table is a representative example based on published data. IC50 values can vary between experiments and laboratories.

As the data illustrates, while paclitaxel is highly potent in the drug-sensitive MCF-7 cell line, its efficacy is drastically reduced in the resistant MCF-7/ADR line, which overexpresses P-gp. In contrast, the novel taxane derivative, IDN 5109, not only retains significant activity in the resistant cell line but is also more potent than paclitaxel in the sensitive line. This demonstrates the potential of modifying the 10-DAB scaffold to overcome P-gp-mediated resistance.

Experimental Protocols: A Guide for the Bench Scientist

Reproducible and reliable experimental data are the bedrock of drug discovery. Here, we provide detailed protocols for key assays used to evaluate the efficacy of novel compounds against drug-resistant cancer cell lines.

Cytotoxicity Assay (SRB Assay)

The sulforhodamine B (SRB) assay is a colorimetric assay used to determine cell number by staining total cellular protein.

Materials:

• 96-well microtiter plates

• Drug-sensitive and drug-resistant cancer cell lines

• Complete culture medium (e.g., DMEM with 10% FBS)

• Test compounds (Paclitaxel and 10-DAB derivatives)

• Trichloroacetic acid (TCA), 50% (w/v)

• SRB solution (0.4% w/v in 1% acetic acid)

• Tris base solution (10 mM, pH 10.5)

• Microplate reader

Procedure:

• Cell Plating: Seed cells in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Drug Treatment: Add 100 µL of medium containing the test compounds at various concentrations (typically a serial dilution) to the wells. Include a vehicle control (e.g., DMSO). Incubate for a further 48-72 hours.

• Cell Fixation: Gently aspirate the medium and fix the cells by adding 100 µL of cold 10% TCA to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water and allow to air dry.

• Staining: Add 100 µL of SRB solution to each well and incubate at room temperature for 15-30 minutes.

• Destaining: Quickly rinse the plates five times with 1% acetic acid to remove unbound dye and allow to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell survival relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration of drug that inhibits cell growth by 50%).

P-glycoprotein (P-gp) Inhibition Assay (Rhodamine 123 Efflux Assay)

This assay measures the ability of a compound to inhibit the efflux of a fluorescent P-gp substrate, Rhodamine 123.

Materials:

• P-gp-overexpressing cells (e.g., MCF-7/ADR) and parental cells (e.g., MCF-7)

• Rhodamine 123

• Test compounds

• Verapamil (a known P-gp inhibitor, as a positive control)

• Flow cytometer

Procedure:

• Cell Preparation: Harvest cells and resuspend them in culture medium at a concentration of 1 x 10^6 cells/mL.

• Incubation with Inhibitors: Aliquot the cells into flow cytometry tubes. Add the test compounds and the positive control (Verapamil) at desired concentrations. Incubate at 37°C for 30 minutes.

• Rhodamine 123 Loading: Add Rhodamine 123 to a final concentration of 1 µM to all tubes. Incubate at 37°C for 30-60 minutes in the dark.

• Washing: Wash the cells twice with ice-cold PBS to remove extracellular Rhodamine 123.

• Flow Cytometry Analysis: Resuspend the cells in fresh PBS and analyze the intracellular fluorescence of Rhodamine 123 using a flow cytometer.

• Data Analysis: An increase in the intracellular fluorescence of Rhodamine 123 in the presence of a test compound indicates inhibition of P-gp-mediated efflux.

Conclusion: A New Frontier in the Battle Against Cancer

The emergence of drug resistance remains a formidable obstacle in cancer chemotherapy. Paclitaxel, while a powerful therapeutic, is not immune to these resistance mechanisms. This guide has illuminated the molecular basis of paclitaxel action and the primary escape routes employed by cancer cells.

Crucially, we have established that 10-deacetylbaccatin III, while not a direct therapeutic contender, is the foundational scaffold for a new generation of taxanes. Through rational drug design and a deep understanding of structure-activity relationships, medicinal chemists are successfully engineering novel 10-DAB derivatives that exhibit remarkable potency against paclitaxel-resistant cancer cell lines. These second-generation taxoids, designed to evade P-gp-mediated efflux, represent a promising strategy to resensitize tumors to taxane-based therapy and improve patient outcomes. The continued exploration of the chemical space around the baccatin core holds immense potential for the development of more effective and durable anticancer agents.

References

• Distefano, M., Scambia, G., Ferlini, C., Gaggini, C., De Vincenzo, R., Riva, A., Bombardelli, E., Ojima, I., Fattorossi, A., Panici, P. B., & Mancuso, S. (1997). Anti-proliferative activity of a new class of taxanes (14beta-

Comprehensive In Vivo Toxicity and Pharmacodynamic Comparison: 4α-Hydroxy-10-DAB vs. Docetaxel

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

As a Senior Application Scientist, evaluating the toxicity of taxane derivatives requires moving beyond basic phenotypic observation to understand the profound structure-activity relationships (SAR) that govern pharmacodynamics. This guide objectively compares the in vivo toxicity profile of docetaxel , a highly potent clinical chemotherapeutic, with 4α-Hydroxy-10-DAB (also known as 4-deacetyl-10-deacetylbaccatin III or 4,10-DDAB), a stripped-down baccatin core intermediate.

Structural Causality Dictating In Vivo Toxicity

The extreme in vivo toxicity of docetaxel is not an off-target effect; it is the direct consequence of its primary mechanism of action. Docetaxel binds β-tubulin dimers in a 1:1 stoichiometric ratio, exhibiting a profound [1]. This high-affinity binding is completely dependent on the C13 N-tert-butoxycarbonyl-3-phenylisoserine side chain, which acts as a hydrophobic anchor locking the M-loop of the tubulin pocket.

Conversely, 4α-Hydroxy-10-DAB is a naturally derived precursor that [2]. Furthermore, it has been stripped of the C10 acetate (like standard 10-DAB) and the C4 acetate (replaced by an alpha-hydroxyl group) via [3]. The absence of the C13 side chain and the C4 acetate abolishes its ability to engage the microtubule target. Without microtubule stabilization, 4α-Hydroxy-10-DAB cannot induce mitotic arrest, rendering it virtually non-cytotoxic and devoid of the dose-limiting toxicities characteristic of fully elaborated taxanes[4].

Caption: Structural determinants dictating tubulin binding affinity and subsequent in vivo toxicity.

Comparative In Vivo Toxicity Profiles

When transitioning from in vitro models to in vivo mammalian systems, the divergence in toxicity between these two molecules becomes stark:

• Docetaxel: In vivo administration triggers severe, dose-limiting [5]. In murine xenograft models, intravenous doses of 15-20 mg/kg often approach the Maximum Tolerated Dose (MTD), resulting in [6] and peripheral neuropathy due to axonal microtubule hyper-stabilization.

• 4α-Hydroxy-10-DAB: Due to its inability to stabilize microtubules, this compound is cleared rapidly without inducing myelosuppression or neurotoxicity. It is well-tolerated in vivo even at doses exceeding 100 mg/kg, acting merely as an inactive metabolite or biosynthetic substrate.

Quantitative Data Comparison

Pharmacodynamic & Toxicity Parameter	Docetaxel	4α-Hydroxy-10-DAB (4,10-DDAB)
Microtubule Assembly (EC50)	~0.2 µM	> 50 µM (Inactive)
In Vivo MTD (Murine Model)	15 - 20 mg/kg	> 100 mg/kg
Dose-Limiting Toxicity (DLT)	Severe Neutropenia	None observed
Peripheral Neuropathy Incidence	High (Dose-dependent)	Absent
Body Weight Loss (at 20 mg/kg IV)	> 15% reduction	< 2% reduction (Vehicle baseline)

Experimental Methodologies (Self-Validating Workflows)

To objectively prove the lack of toxicity of 4α-Hydroxy-10-DAB compared to docetaxel, researchers must employ self-validating workflows. A protocol is only as trustworthy as its controls; therefore, we must couple an in vitro mechanistic assay with an in vivo profiling system.

Protocol 1: In Vitro Tubulin Polymerization Assay

Scientist's Insight: Before running expensive in vivo models, we must validate the primary pharmacodynamic trigger. If 4α-Hydroxy-10-DAB fails to polymerize tubulin in vitro, it mathematically cannot cause microtubule-driven toxicity in vivo. This establishes causality.

• Preparation: Purify porcine brain tubulin and resuspend in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9) to a final concentration of 2 mg/mL.

• Compound Addition: Add Docetaxel (1 µM) to well A, 4α-Hydroxy-10-DAB (1 µM and 50 µM) to well B, and DMSO vehicle to well C.

• Initiation: Add 1 mM GTP to all wells and immediately transfer to a spectrophotometer pre-warmed to 37°C.

• Measurement: Monitor absorbance at 340 nm every 30 seconds for 60 minutes. Docetaxel will show a rapid, steep increase in absorbance (polymerization), whereas 4α-Hydroxy-10-DAB will mirror the flat baseline of the DMSO control.

Protocol 2: In Vivo MTD and Hematological Profiling

Scientist's Insight: Why track Absolute Neutrophil Count (ANC)? Neutropenia is the true dose-limiting toxicity of docetaxel. By tracking ANC alongside a vehicle control, we create a self-validating system. If 4α-Hydroxy-10-DAB shows no ANC drop, we definitively prove its lack of bone marrow toxicity, rather than just relying on gross body weight.

• Cohort Assembly: Acclimate 30 female BALB/c nude mice (6-8 weeks old) and divide into three groups (n=10).

• Formulation: Dissolve compounds in a vehicle of 13% ethanol and polysorbate 80, diluted in saline immediately before administration.

• Dosing Regimen:

  • Group 1: Docetaxel (20 mg/kg, IV, Days 1, 5, 9).

  • Group 2: 4α-Hydroxy-10-DAB (100 mg/kg, IV, Days 1, 5, 9).

  • Group 3: Vehicle Control (IV, Days 1, 5, 9).

• Clinical Observation: Weigh mice daily. Euthanize any animal exhibiting >20% body weight loss (expected in Group 1).

• Hematological Profiling: On Day 10, perform retro-orbital blood collection. Analyze samples using an automated hematology analyzer to determine the Absolute Neutrophil Count (ANC). Group 1 will show severe neutropenia (<500 cells/µL), while Group 2 will remain comparable to Group 3 (>2000 cells/µL).

Caption: Step-by-step workflow for comparative in vivo toxicity and maximum tolerated dose profiling.

Sources

• 1. Frontiers | Chemotherapeutic properties and side-effects associated with the clinical practice of terpene alkaloids: paclitaxel, docetaxel, and cabazitaxel [frontiersin.org]
• 2. acsu.buffalo.edu [acsu.buffalo.edu]
• 3. Enzymatic C-4 deacetylation of 10-deacetylbaccatin III - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. worldscientific.com [worldscientific.com]
• 6. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

The Mechanistic Rationale: Why Standard Solvents Fail (E-E-A-T)

Operational Guide: Proper Handling, Deactivation, and Disposal of 4α-Hydroxy-10-DAB

As a Senior Application Scientist, I frequently observe laboratories mishandle potent pharmaceutical intermediates by treating them as standard organic waste. 4α-Hydroxy-10-DAB (often transcribed in inventory systems as 4|A-Hydroxy-10-DAB) is a highly bioactive intermediate related to 10-deacetylbaccatin III. It contains the lipophilic tricyclopentadecane taxane ring, a structural core known for its potent microtubule-stabilizing and cytotoxic properties[1].

Because this compound is a precursor in the synthesis of antineoplastic agents, any waste containing 4α-Hydroxy-10-DAB must be managed with the same stringent protocols used for active chemotherapy drugs. This guide provides the mechanistic rationale and step-by-step logistical procedures for its safe deactivation and disposal.

A common, yet dangerous, laboratory error is attempting to clean taxane spills using 70% Isopropanol or Ethanol. While alcohols are excellent for microbial decontamination, they do not chemically degrade the taxane ring [2]. Alcohols merely achieve physical desorption—lifting the active compound off the surface and transferring it to the wipe, which then becomes a highly concentrated cytotoxic hazard.

To ensure absolute safety, we must break the molecule's biologically active structure. We rely on two validated chemical mechanisms prior to ultimate thermal destruction:

• Oxidative Cleavage: 0.5% w/v Sodium Hypochlorite (standard household bleach concentration) rapidly attacks the taxane core, achieving >99% degradation[2][3].

• Base-Catalyzed Hydrolysis: 0.03 M Sodium Hydroxide (NaOH) cleaves the ester bonds essential for the molecule's biological activity, though it requires a significantly longer contact time[2].

Quantitative Comparison of Decontamination Agents

To optimize your laboratory's spill response, refer to the following validated degradation metrics for taxane-class compounds:

Decontamination Agent	Chemical Mechanism	Taxane Degradation Efficiency	Required Contact Time
0.5% w/v Sodium Hypochlorite	Oxidative cleavage of tricyclopentadecane core	> 99%	20 minutes
0.03 M Sodium Hydroxide	Base-catalyzed ester hydrolysis	> 95%	60 minutes
70% Isopropanol / Ethanol	Physical desorption only (No chemical degradation)	< 2%	N/A (Do not use for deactivation)

Step-by-Step Operational Protocols

Protocol A: Surface Decontamination & Spill Management

Use this protocol if 4α-Hydroxy-10-DAB powder or solution is spilled on a laboratory bench or inside a fume hood.

• PPE Configuration: Don double nitrile gloves (nitrile exhibits no permeation after 4 hours of continuous exposure to taxanes and bleach), a disposable chemo-gown, and an N-99 or N-100 particulate respirator if dry powder is present[2][4].

• Containment: Isolate the spill. If liquid, border the spill with absorbent chemo-pads. If powder, gently cover with a damp pad (using distilled water) to prevent hazardous aerosolization.

• Chemical Deactivation: Liberally apply a 0.5% w/v Sodium Hypochlorite solution directly to the contaminated surface and the absorbent pads.

• Incubation (Critical Step): Allow a strict 20-minute contact time . Do not rush this step; the oxidative cleavage of the lipophilic taxane core requires this duration to reach >99% degradation[2].

• Validation & Rinsing: Wipe the area with distilled water to remove bleach residue. Self-Validation: The absence of a white, chalky precipitate or oily film indicates successful solubilization and degradation of the lipophilic intermediate. Follow with a final wipe using 70% Isopropanol to clear any inert organic byproducts.

• Primary Disposal: Place all used wipes, pads, and outer gloves into a designated, leak-proof cytotoxic waste container.

Protocol B: Bulk Chemical Disposal

Use this protocol for expired batches, failed syntheses, or bulk solid waste of 4α-Hydroxy-10-DAB.

• Segregation: Never mix 4α-Hydroxy-10-DAB waste with standard biohazardous (red bag) or general solvent waste. Collect it in puncture-proof, sealable containers clearly labeled: "Hazardous Cytotoxic Waste - Taxane Intermediate".

• Storage: Store the sealed waste in a secure, ventilated chemical storage area away from direct light and heat to prevent unpredictable volatilization.

• Final Thermal Destruction: Transfer the containers to a licensed hazardous waste management facility for high-temperature incineration . The incinerator must operate at a minimum of 1200°C with a secondary chamber gas residence time of at least 2 seconds to guarantee the complete thermal destruction of the taxane skeleton[5].

Cytotoxic Waste Management Workflow

Workflow for the chemical deactivation and thermal destruction of 4α-Hydroxy-10-DAB.

References

• Surface Contamination from Cytotoxic Chemotherapy Following Preparation and Administration Source: ResearchGate URL:[Link]

• Efficiency of four solutions in removing 23 conventional antineoplastic drugs from contaminated surfaces Source: PMC / NIH URL:[Link]

• Safe Healthcare Waste Management: Chemical and Cytotoxic Waste Source: Syndicate of Hospitals in Lebanon URL:[Link]

• Disposition of Docosahexaenoic Acid-Paclitaxel, a Novel Taxane, in Blood Source: AACR Journals URL:[Link]

• Standard Operating Procedure for Paclitaxel (Taxol) in Animals Source: Tel Aviv University Biosafety Unit URL:[Link]

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Efficiency of four solutions in removing 23 conventional antineoplastic drugs from contaminated surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 4. safety.m.tau.ac.il [safety.m.tau.ac.il]
• 5. syndicateofhospitals.org.lb [syndicateofhospitals.org.lb]

Personal protective equipment for handling 4|A-Hydroxy-10-DAB

An authoritative guide to the safe handling, containment, and disposal of 4α-Hydroxy-10-DAB requires a deep understanding of its chemical lineage and operational risks. As an advanced hydroxylated derivative of 10-Deacetylbaccatin III (10-DAB), this compound is a critical intermediate in the semi-synthesis of antineoplastic taxanes such as paclitaxel and docetaxel[1].

Because 4α-Hydroxy-10-DAB is a potent precursor to microtubule-stabilizing agents, laboratory personnel must treat it with the stringent safety protocols reserved for Highly Potent Active Pharmaceutical Ingredients (HPAPIs). This guide provides the causal logic, quantitative hazard data, and self-validating protocols necessary to ensure absolute operational safety.

Hazard Assessment & Toxicological Causality

To design an effective safety protocol, we must first understand why 4α-Hydroxy-10-DAB poses a threat. Taxanes exert their cytotoxic effects by binding to the β-tubulin subunit of microtubules, preventing depolymerization and driving cells into mitotic arrest and subsequent apoptosis[1].

While 10-DAB derivatives lack the complete C-13 side chain required for maximum tubulin-binding affinity, they still present severe toxicological risks. Based on the Safety Data Sheet (SDS) for the parent compound 10-DAB, these precursors exhibit acute toxicity across multiple exposure routes[2]. Furthermore, because these compounds are typically supplied as fine crystalline solids, the primary operational risk is aerosolization and inhalation during weighing and transfer[3].

Quantitative Hazard Summary

The following table summarizes the quantitative hazard classifications and the corresponding PPE required to mitigate each specific risk vector.

Hazard Category (GHS)	Hazard Statement	Causal Risk in the Laboratory	Required PPE Mitigation
Acute Toxicity (Oral/Dermal/Inhalation)	Category 3 (H301, H311, H331)	Systemic absorption via accidental ingestion, skin contact, or inhaling aerosolized powder.	N95/P100 Respirator, Double Nitrile Gloves.
Skin Irritation	Category 2 (H315)	Direct contact with crystalline solid causes localized epidermal damage.	Impermeable Tyvek coat with knit cuffs.
Eye Irritation	Category 2A (H319)	Micro-dust settling in the ocular mucosa causes severe irritation.	Tight-fitting chemical safety goggles.
Mutagenicity / Carcinogenicity	Category 1A / 1B (H340, H350)	Cumulative DNA damage from repeated, low-dose exposure over time.	Class II Biological Safety Cabinet (BSC).

Core Personal Protective Equipment (PPE) Specifications

Standard laboratory attire is insufficient for handling taxane precursors. Every piece of PPE must be selected based on the compound's physical state and the solvents used for dissolution.

• Respiratory Protection: When handling the dry powder outside of a containment hood, a NIOSH-approved N95 or P100 particulate respirator is mandatory[4]. The crystalline nature of 10-DAB derivatives means that micro-particles easily become airborne upon opening the vial.

• Dermal & Hand Protection: Double-gloving with powder-free nitrile gloves (minimum 8 mil thickness) is required[3]. Causality: 4α-Hydroxy-10-DAB is highly soluble in organic solvents like DMSO and Dimethylformamide (DMF) (solubility ~20 mg/mL)[5]. If a solution splashes onto a standard latex glove, the DMSO will rapidly carry the dissolved toxic compound directly through the glove matrix and into the skin. Nitrile offers superior chemical resistance, and double-gloving allows the operator to immediately shed the outer layer if contaminated.

• Eye & Face Protection: Wear tight-fitting chemical safety goggles conforming to EN 166 or ANSI Z87.1[4]. Standard safety glasses with side shields do not protect against airborne dust settling from above.

• Body Protection: A disposable, low-linting Tyvek lab coat or an impermeable gown with knit cuffs. Knit cuffs prevent the sleeves from riding up and exposing the wrists during manipulation inside the hood.

Operational Workflow: Handling & Dissolution

The following protocol is a self-validating system. Do not proceed to the next step unless the prior step's success condition has been met.

Step 1: Containment Verification

• Action: Conduct all weighing and transfer operations inside a certified Class II Biological Safety Cabinet (BSC) or a dedicated powder weighing hood[3].

• Validation: Verify the inward airflow indicator (magnehelic gauge) reads negative pressure before opening the compound vial.

Step 2: Reagent Preparation

• Action: Prepare your solvent (e.g., DMSO) by purging it with an inert gas (Argon or Nitrogen) prior to introducing the 4α-Hydroxy-10-DAB[5].

• Causality: Taxane precursors can be sensitive to oxidative degradation over time. Purging the solvent ensures the structural integrity of the precursor for downstream semi-synthesis.

Step 3: Weighing and Dissolution

• Action: Using an anti-static weighing boat, transfer the desired mass of 4α-Hydroxy-10-DAB. Immediately cap the source vial. Add the purged DMSO directly to the weighing boat or transfer the powder to a sealed scintillation vial before adding the solvent.

• Validation: The solution should turn completely clear, confirming full dissolution (up to 20 mg/mL)[5]. Once in solution, the inhalation risk drops to zero, but the dermal absorption risk exponentially increases.

Spill Response and Disposal Plans

In the event of a breach in containment, immediate and calculated action is required to prevent facility-wide contamination.

Powder Spill Protocol:

• Isolate: Evacuate non-essential personnel and don a P100 respirator.

• Suppress: Do not sweep dry powder, as this generates toxic dust clouds. Cover the powder spill with a damp plastic sheet or tarp to minimize spreading[6].

• Collect: Use a HEPA-filtered vacuum (explosion-proof, grounded) or wet-wipe the area using a solvent mixture (e.g., 70% Ethanol/Water) to capture the compound[3].

• Decontaminate: Wash the surface thoroughly with an alkaline detergent, as taxane ester bonds are susceptible to basic hydrolysis, which helps neutralize the active compound.

Disposal Plan: All contaminated consumables (gloves, Tyvek suits, weighing boats, and wipe-down rags) must be placed in a sealed, labeled biohazard/chemical waste bag. Dispose of contents and containers via a licensed hazardous waste disposal plant for high-temperature incineration[4]. Never flush taxane precursors down the sink, as they are harmful to aquatic life with long-lasting effects (Aquatic Chronic 3)[2].

Visualizing the Safety Architecture

Operational workflow for the safe handling, containment, and disposal of 4α-Hydroxy-10-DAB.

References

• National Institutes of Health (NIH). "Current Perspectives on Taxanes: Focus on Their Bioactivity, Delivery and Combination Therapy." PubMed Central (PMC). Available at:[Link]

Sources

• 1. Current Perspectives on Taxanes: Focus on Their Bioactivity, Delivery and Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. fishersci.com [fishersci.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]